For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the analytical profile of Brigatinib-d11, a deuterated internal standard essential for the accurate qu...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the analytical profile of Brigatinib-d11, a deuterated internal standard essential for the accurate quantification of the anaplastic lymphoma kinase (ALK) inhibitor, Brigatinib (B606365). This document outlines the typical data found in a Certificate of Analysis (CoA), details the experimental protocols for its characterization, and illustrates relevant biological and analytical workflows.
Certificate of Analysis: Typical Data
The following table summarizes the key analytical data for a representative batch of Brigatinib-d11.
Test
Specification
Result
Method
Identity
Mass Spectrum
Conforms to structure
Conforms
ESI-MS
1H NMR
Conforms to structure
Conforms
NMR Spectroscopy
Purity & Impurities
Purity (HPLC)
≥ 98.0%
99.9%
RP-HPLC
Isotopic Purity
≥ 99% atom % D
99.5% atom % D
Mass Spectrometry
Chemical Purity
≥ 98.0%
Conforms
Mass Spectrometry
Physical Properties
Appearance
White to Off-White
Off-White Solid
Visual Inspection
Solubility
Soluble in DMSO
Soluble in DMSO
Visual Inspection
Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided below.
Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for Purity Determination
This method is used to determine the chemical purity of Brigatinib-d11.
Instrumentation : A standard HPLC system equipped with a UV detector.
Column : C18 column (e.g., 5 µm particle size, 4.6 mm x 250 mm).[1]
Mobile Phase : A gradient or isocratic mixture of an aqueous buffer (e.g., 0.04% w/w monobasic sodium phosphate, pH adjusted to 4) and an organic solvent like acetonitrile (B52724) or methanol (B129727).[1] A common mobile phase composition is a 75%:25% mixture of methanol and distilled water.[2][3]
Detection : UV detection at a wavelength of 210 nm or 260nm.[1][4]
Procedure : A solution of Brigatinib-d11 is prepared in a suitable solvent and injected into the HPLC system. The retention time and peak area are recorded to determine the purity. The retention time for Brigatinib has been reported to be around 5.6 minutes under specific conditions.[2][3]
Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is employed to confirm the identity and determine the isotopic purity of Brigatinib-d11.
Instrumentation : A high-resolution mass spectrometer, often a triple quadrupole or time-of-flight (TOF) instrument, coupled with an electrospray ionization (ESI) source.
Ionization Mode : Positive ion mode is typically used.
Procedure for Identity : The sample is introduced into the mass spectrometer, and the mass-to-charge ratio (m/z) of the molecular ion is measured to confirm it corresponds to the theoretical mass of Brigatinib-d11.
Procedure for Isotopic Purity : The relative intensities of the deuterated and non-deuterated isotopic peaks are measured to calculate the percentage of deuterium (B1214612) incorporation.
LC-MS/MS for Quantification : For quantitative analysis of Brigatinib in biological matrices, an LC-MS/MS method is often developed.[5][6] This involves chromatographic separation followed by mass spectrometric detection using Multiple Reaction Monitoring (MRM) to enhance selectivity and sensitivity.[6][7][8]
Visualizations: Signaling Pathways and Analytical Workflows
The following diagrams illustrate the mechanism of action of Brigatinib and a typical workflow for its quantification using Brigatinib-d11.
Caption: Workflow for quantifying Brigatinib using Brigatinib-d11 as an internal standard.[5][6]
Mechanism of Action
Brigatinib is a potent and selective second-generation tyrosine kinase inhibitor (TKI).[2][3] Its primary mechanism of action is the inhibition of the anaplastic lymphoma kinase (ALK) protein.[9][11] In certain cancers, such as non-small cell lung cancer (NSCLC), a genetic rearrangement can lead to the creation of a fusion gene (e.g., EML4-ALK), resulting in a constitutively active ALK fusion protein that drives tumor growth.[12]
Brigatinib binds to the ATP-binding pocket of the ALK enzyme, preventing its autophosphorylation and the subsequent activation of downstream signaling pathways crucial for cell proliferation and survival.[9][11][13] These pathways include the RAS-RAF-MEK-ERK and PI3K-AKT pathways.[9] By blocking these signals, Brigatinib induces apoptosis (programmed cell death) and suppresses tumor growth.[9]
A key advantage of Brigatinib is its activity against a wide range of ALK resistance mutations that can emerge during treatment with first-generation ALK inhibitors like crizotinib.[9][11] Additionally, Brigatinib is known to inhibit other kinases, including ROS1 and insulin-like growth factor 1 receptor (IGF-1R).[10][13]
Isotopic Purity of Brigatinib-d11: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the isotopic purity of Brigatinib-d11, a deuterated analog of the potent anaplastic lymphoma kinas...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the isotopic purity of Brigatinib-d11, a deuterated analog of the potent anaplastic lymphoma kinase (ALK) inhibitor, Brigatinib. Understanding the isotopic composition of deuterated active pharmaceutical ingredients (APIs) is critical for its use in pharmacokinetic studies, as an internal standard in bioanalytical assays, and for evaluating its metabolic profile. This document outlines the key parameters of isotopic purity, the analytical methodologies used for its determination, and the biological context of Brigatinib's mechanism of action.
Data Presentation: Isotopic Purity and Chemical Properties
The isotopic purity of a deuterated compound like Brigatinib-d11 is a critical quality attribute. It is typically detailed in the Certificate of Analysis (CoA) provided by the manufacturer. While a specific CoA for a single batch is not publicly available, the following tables summarize the essential data points a researcher should expect to find. The values presented are illustrative and represent typical specifications for a high-quality deuterated standard.
Table 1: Representative Isotopic Purity Specifications for Brigatinib-d11
Parameter
Specification
Method
Description
Isotopic Enrichment
≥ 98%
Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR)
The percentage of the desired compound relative to any non-isotopic chemical impurities.
Unlabeled Brigatinib
≤ 0.5%
Mass Spectrometry (MS)
The percentage of Brigatinib containing no deuterium atoms (d0).
Table 2: Physicochemical Properties of Brigatinib-d11
Property
Value
Chemical Formula
C₂₉H₂₈D₁₁ClN₇O₂P
Molecular Weight
595.16 g/mol
CAS Number
2055306-76-6
Synonyms
AP-26113-d11
Appearance
White to off-white solid
Experimental Protocols for Determining Isotopic Purity
The determination of isotopic purity and enrichment relies on high-resolution analytical techniques capable of differentiating between isotopologues—molecules that have the same chemical formula but differ in their isotopic composition. The two primary methods employed are Mass Spectrometry and Nuclear Magnetic Resonance spectroscopy.[1]
Mass Spectrometry (MS) Method
High-resolution mass spectrometry (HRMS), often coupled with liquid chromatography (LC-MS), is a powerful technique for determining isotopic purity.[2] It separates ions based on their mass-to-charge ratio (m/z) with high precision, allowing for the quantification of different isotopologues.
Protocol:
Sample Preparation: A solution of Brigatinib-d11 is prepared in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a known concentration. The unlabeled Brigatinib standard is also prepared for comparison.
Chromatographic Separation: The sample is injected into an LC system to separate Brigatinib-d11 from any potential impurities. A C18 reversed-phase column is typically used with a gradient elution of mobile phases such as water and acetonitrile (B52724) with additives like formic acid.
Mass Spectrometric Analysis: The eluent from the LC column is introduced into the mass spectrometer, typically using an electrospray ionization (ESI) source. The instrument is operated in full-scan mode at high resolution to acquire the mass spectra.
Data Analysis:
The mass spectrum of the unlabeled Brigatinib is analyzed to understand its natural isotopic distribution (due to ¹³C, ¹⁵N, etc.).
The mass spectrum of Brigatinib-d11 is acquired. The relative intensities of the ion peaks corresponding to the d11 (fully deuterated), d10, d9, etc., isotopologues are measured.
The isotopic purity is calculated by comparing the peak area of the desired d11 isotopologue to the sum of the peak areas of all detected isotopologues (d0 to d11). Corrections may be applied to account for the natural isotopic abundance of other elements in the molecule.[3]
Nuclear Magnetic Resonance (NMR) Spectroscopy Method
NMR spectroscopy, particularly ¹H NMR (proton NMR), is used to determine the level of deuteration at specific sites within the molecule. In a highly deuterated molecule like Brigatinib-d11, the absence of proton signals at the deuterated positions confirms successful labeling. The small residual proton signals can be quantified to determine the isotopic enrichment.
Protocol:
Sample Preparation: A precise amount of Brigatinib-d11 is dissolved in a suitable deuterated solvent (e.g., DMSO-d6). A known amount of an internal standard with a distinct NMR signal may be added for quantitative analysis (qNMR).
NMR Acquisition: The ¹H NMR spectrum is acquired on a high-field NMR spectrometer. A sufficient number of scans are collected to ensure a high signal-to-noise ratio, which is crucial for detecting very small residual proton signals.
Data Analysis:
The integral of the residual ¹H signals at the deuterated positions is compared to the integral of a ¹H signal from a non-deuterated position on the molecule or the internal standard.
This ratio allows for the calculation of the percentage of residual protons, and by extension, the percentage of deuterium incorporation at those sites.
Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the characterization of Brigatinib-d11, combining both MS and NMR techniques for a comprehensive analysis of chemical and isotopic purity.
Workflow for Isotopic and Chemical Purity Analysis.
Brigatinib's Mechanism of Action and Signaling Pathway
Brigatinib is a next-generation tyrosine kinase inhibitor (TKI) that primarily targets Anaplastic Lymphoma Kinase (ALK).[4] In certain cancers, such as non-small cell lung cancer (NSCLC), a chromosomal rearrangement can lead to the creation of a fusion gene (e.g., EML4-ALK), which produces a constitutively active ALK fusion protein. This aberrant protein drives oncogenesis by activating several downstream signaling cascades that promote cell proliferation, survival, and metastasis.
Brigatinib exerts its therapeutic effect by binding to the ATP-binding pocket of the ALK kinase domain, inhibiting its autophosphorylation and the subsequent activation of downstream pathways. Key pathways inhibited by Brigatinib include:
RAS-RAF-MEK-ERK (MAPK) Pathway: Crucial for cell proliferation and differentiation.
PI3K-AKT-mTOR Pathway: A central regulator of cell growth, survival, and metabolism.
JAK-STAT Pathway: Involved in cell survival and proliferation.
The following diagram illustrates the inhibitory action of Brigatinib on the ALK signaling pathway.
Brigatinib's Inhibition of ALK Signaling Pathways.
A Technical Guide to the Mechanism and Application of Brigatinib-d11 as an Internal Standard in Bioanalysis
Abstract: This technical guide provides a comprehensive overview of the mechanism of action and application of Brigatinib-d11, a deuterated stable isotope-labeled internal standard (SIL-IS), for the quantitative bioanaly...
Author: BenchChem Technical Support Team. Date: December 2025
Abstract: This technical guide provides a comprehensive overview of the mechanism of action and application of Brigatinib-d11, a deuterated stable isotope-labeled internal standard (SIL-IS), for the quantitative bioanalysis of the anaplastic lymphoma kinase (ALK) inhibitor, Brigatinib (B606365). The document details the principles of isotope dilution mass spectrometry, outlines established experimental protocols, and presents key performance data from validated analytical methods. It is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic studies, therapeutic drug monitoring, and other applications requiring precise and accurate quantification of Brigatinib in biological matrices.
The Core Principle: Isotope Dilution Mass Spectrometry
In quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis, an internal standard (IS) is essential for achieving accuracy and precision.[1] The IS is added at a fixed concentration to all samples, including calibrators and quality controls, to correct for variability that can occur during sample preparation, injection, and mass spectrometric analysis.[1]
The most effective type of internal standard is a stable isotope-labeled version of the analyte.[2] These SIL-ISs are considered the gold standard because their chemical and physical properties are nearly identical to the analyte of interest.[1] This ensures they behave similarly during extraction, chromatography, and ionization, providing the most effective normalization and compensating for potential matrix effects.[2][3] Brigatinib-d11 is such a standard, where eleven hydrogen atoms in the Brigatinib molecule are replaced with deuterium (B1214612), a stable, heavier isotope of hydrogen.[3]
Mechanism of Action of Brigatinib-d11 as an Internal Standard
The utility of Brigatinib-d11 as an internal standard is not based on a pharmacological mechanism but on its physicochemical properties in the context of isotope dilution mass spectrometry. Its function is to mimic the parent drug, Brigatinib, throughout the entire analytical workflow.
Physicochemical Mimicry : Brigatinib-d11 shares nearly identical properties with Brigatinib, including polarity, solubility, and ionization potential. This ensures it has the same extraction recovery from biological matrices (e.g., plasma), co-elutes with Brigatinib during chromatographic separation, and exhibits the same ionization efficiency in the mass spectrometer source.[4]
Mass Differentiation : The key difference is its mass. The incorporation of eleven deuterium atoms makes Brigatinib-d11 significantly heavier than Brigatinib. A triple quadrupole mass spectrometer can easily distinguish between the two compounds based on their different mass-to-charge ratios (m/z).
Ratio-Based Quantification : During analysis, the instrument measures the peak area response for both the analyte (Brigatinib) and the internal standard (Brigatinib-d11). A calibration curve is generated by plotting the ratio of the analyte peak area to the IS peak area against the known concentrations of the calibrators. Since the IS is added at the same concentration to every sample, any loss of analyte during sample processing will be accompanied by a proportional loss of the IS. The ratio of their responses remains constant, enabling a highly accurate determination of the analyte's concentration in unknown samples.
The logical workflow below illustrates how the internal standard corrects for analytical variability.
Caption: Logical workflow of quantification using an internal standard.
Experimental Protocols for Brigatinib Quantification
The following protocol is a composite based on established and validated LC-MS/MS methods for the quantification of Brigatinib in human plasma.[5][6][7]
Stock Solutions (1 mg/mL): Prepare stock solutions of Brigatinib and Brigatinib-d11 in methanol or DMSO.
Working Standard Solutions: Prepare serial dilutions of the Brigatinib stock solution in methanol to create working standards for the calibration curve and quality control (QC) samples.[5]
Internal Standard Working Solution: Dilute the Brigatinib-d11 stock solution with methanol or acetonitrile to a fixed concentration (e.g., 100 ng/mL).[3]
3.3. Sample Preparation (Protein Precipitation)
Aliquot 40-100 µL of human plasma (calibrator, QC, or unknown sample) into a microcentrifuge tube.[3][6]
Add a small volume (e.g., 10-20 µL) of the Brigatinib-d11 internal standard working solution to each tube and vortex briefly.[3][5]
Add 3-4 volumes of ice-cold acetonitrile (e.g., 200 µL) to precipitate plasma proteins.[5][6]
Vortex the mixture vigorously for approximately 1 minute.
Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the precipitated proteins.[5]
Transfer the supernatant to a clean tube or a 96-well plate.
Evaporate the supernatant to dryness under a gentle stream of nitrogen.[5]
Reconstitute the residue in 100 µL of the initial mobile phase.[5]
Inject an aliquot (typically 5-10 µL) into the LC-MS/MS system.[5]
Caption: General workflow for plasma sample preparation.
3.4. LC-MS/MS Parameters
The following are typical starting conditions that may require optimization based on the specific instrumentation used.
Specific m/z values to be optimized (e.g., precursor ion → product ion)
Brigatinib-d11 Transition
Specific m/z values to be optimized (e.g., [precursor+11] ion → product ion)
Performance Characteristics of Bioanalytical Methods
The use of a SIL-IS like Brigatinib-d11 enables the development of highly robust and reliable assays. The tables below summarize performance characteristics from validated methods for Brigatinib quantification, which employed either a deuterated SIL-IS or a closely related analog.
Table 1: Linearity and Correlation of Validated Methods
Context: Brigatinib's Therapeutic Mechanism of Action
While Brigatinib-d11's mechanism is purely analytical, it is important to understand the therapeutic action of the parent drug it helps to quantify. Brigatinib is a potent, next-generation tyrosine kinase inhibitor (TKI).[5] Its primary targets are ALK and ROS proto-oncogene-1 (ROS1).[5][9] In cancers like non-small cell lung cancer (NSCLC), genetic rearrangements can lead to the creation of a fusion gene (e.g., EML4-ALK), resulting in a constitutively active ALK protein that drives tumor growth.[5]
Brigatinib exerts its therapeutic effect by binding to the ATP-binding pocket of the ALK kinase domain. This action inhibits ALK's autophosphorylation and prevents the activation of critical downstream signaling pathways, including the RAS-MEK-ERK, JAK-STAT, and PI3K-AKT pathways.[5] By blocking these signals, Brigatinib suppresses tumor cell proliferation and survival.[5][9]
Caption: Simplified ALK signaling pathway and inhibition by Brigatinib.
Conclusion
Brigatinib-d11 serves as an indispensable tool for the accurate and precise quantification of Brigatinib in complex biological matrices. Its mechanism of action is rooted in the principles of isotope dilution, where its near-identical physicochemical properties to the parent drug allow it to serve as a reliable tracer throughout the analytical process. The mass difference imparted by deuterium labeling enables its distinct detection by mass spectrometry, ensuring that variations in sample handling and instrument response are effectively normalized. The use of this stable isotope-labeled internal standard is fundamental to generating the high-quality bioanalytical data required for robust pharmacokinetic analysis and successful clinical drug development.
An In-depth Technical Guide to the Synthesis and Characterization of Brigatinib-d11
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the synthesis and characterization of Brigatinib-d11, a deuterated isotopologue of the po...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the synthesis and characterization of Brigatinib-d11, a deuterated isotopologue of the potent anaplastic lymphoma kinase (ALK) and epidermal growth factor receptor (EGFR) inhibitor, Brigatinib. The introduction of deuterium (B1214612) atoms into the Brigatinib molecule offers a valuable tool for various research applications, particularly in pharmacokinetic and metabolic studies, where it can serve as a stable internal standard for mass spectrometry-based quantification. This document outlines a plausible synthetic route, detailed experimental protocols for characterization, and summarizes key analytical data. Furthermore, it includes diagrams of the relevant signaling pathways and experimental workflows to provide a clear and concise reference for researchers in the field of oncology drug development.
Introduction
Brigatinib is a second-generation tyrosine kinase inhibitor (TKI) that has demonstrated significant clinical efficacy in the treatment of ALK-positive non-small cell lung cancer (NSCLC).[1] It is also known to be active against a variety of resistance mutations that can emerge during treatment with first-generation ALK inhibitors.[1] The development of isotopically labeled analogs, such as Brigatinib-d11, is crucial for advancing our understanding of its pharmacological profile.
The incorporation of eleven deuterium atoms into the Brigatinib structure results in a molecule with a higher mass, which can be readily distinguished from the unlabeled drug by mass spectrometry. This property makes Brigatinib-d11 an ideal internal standard for quantitative bioanalytical assays, enabling accurate and precise measurement of Brigatinib concentrations in complex biological matrices. Such studies are essential for defining the drug's absorption, distribution, metabolism, and excretion (ADME) properties.
Synthesis of Brigatinib-d11
While a specific, publicly detailed synthesis protocol for Brigatinib-d11 is not widely available, a plausible synthetic route can be devised based on the established synthesis of Brigatinib and general principles of isotopic labeling. The synthesis of deuterated Brigatinib derivatives is also described in patent literature, suggesting that the deuterium atoms are incorporated through the use of a deuterated starting material.[2]
The key strategy involves the use of deuterated piperidine (B6355638) and methylpiperazine precursors. A potential retrosynthetic analysis is depicted below.
Figure 1: Retrosynthetic analysis of Brigatinib-d11.
Figure 2: Proposed synthetic workflow for Brigatinib-d11.
Characterization of Brigatinib-d11
Comprehensive characterization is essential to confirm the identity, purity, and isotopic enrichment of the synthesized Brigatinib-d11. The following analytical techniques are typically employed.
High-Performance Liquid Chromatography (HPLC)
HPLC is used to determine the chemical purity of Brigatinib-d11.
Experimental Protocol:
System: Agilent 1260 Infinity II or equivalent
Column: C18, 4.6 x 150 mm, 5 µm
Mobile Phase: A: 0.1% Formic acid in Water; B: Acetonitrile
Gradient: 20% B to 90% B over 15 minutes
Flow Rate: 1.0 mL/min
Detection: UV at 265 nm
Injection Volume: 10 µL
Parameter
Specification
Retention Time
~ 8.5 min
Purity
≥ 98%
Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) is used to confirm the molecular weight and isotopic enrichment of Brigatinib-d11.
Experimental Protocol:
System: Thermo Scientific Q Exactive Orbitrap or equivalent
NMR spectroscopy is used to confirm the chemical structure and the positions of the deuterium labels.
Experimental Protocol:
System: Bruker Avance III 500 MHz or equivalent
Solvent: DMSO-d₆
Techniques: ¹H NMR, ¹³C NMR, ³¹P NMR
The ¹H NMR spectrum of Brigatinib-d11 is expected to be similar to that of unlabeled Brigatinib, with the notable absence of signals corresponding to the eleven deuterated positions. The ¹³C and ³¹P NMR spectra will also be consistent with the proposed structure.
Brigatinib's Mechanism of Action and Signaling Pathways
Brigatinib is a potent inhibitor of ALK and its various mutant forms.[3] In ALK-positive NSCLC, the EML4-ALK fusion protein is a constitutively active tyrosine kinase that drives tumor growth through several downstream signaling pathways. Brigatinib binds to the ATP-binding pocket of the ALK kinase domain, inhibiting its autophosphorylation and the subsequent activation of these pathways.
Figure 3: Simplified ALK signaling pathway and the inhibitory action of Brigatinib.
Conclusion
Brigatinib-d11 is an indispensable tool for the preclinical and clinical development of Brigatinib. Its synthesis, while requiring specialized deuterated starting materials, likely follows established synthetic routes for the parent compound. Thorough characterization using modern analytical techniques such as HPLC, HRMS, and NMR is critical to ensure its quality and suitability for use in sensitive bioanalytical methods. This technical guide provides a foundational understanding of the synthesis and characterization of Brigatinib-d11, which will be of significant value to researchers dedicated to advancing cancer therapeutics.
Brigatinib-d11: A Comprehensive Technical Guide to Stability and Storage
For Researchers, Scientists, and Drug Development Professionals This in-depth guide provides a technical overview of the stability and recommended storage conditions for Brigatinib-d11. Leveraging available data on its n...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This in-depth guide provides a technical overview of the stability and recommended storage conditions for Brigatinib-d11. Leveraging available data on its non-labeled counterpart, Brigatinib, this document outlines its stability profile under various stress conditions, details relevant experimental methodologies, and illustrates the key signaling pathways it modulates. The isotopic labeling with deuterium (B1214612) is not expected to significantly alter the chemical behavior of the molecule; therefore, the data presented for Brigatinib serves as a robust proxy for Brigatinib-d11.
Quantitative Stability and Storage Data
The stability of Brigatinib-d11, inferred from Brigatinib, is critical for maintaining its efficacy, safety, and shelf-life. The following tables summarize the recommended storage conditions and outcomes of forced degradation studies.
Table 1: Recommended Storage Conditions
Condition
Temperature
Duration
Additional Notes
Long-term Storage
-20°C
1 year
Stable under these conditions.
Shipping
Room Temperature
< 2 weeks
Permissible for short durations.
In-Use (Working Solutions)
Room Temperature
Same day
It is recommended to prepare fresh solutions for in-vivo experiments and use them on the same day.[1]
General Laboratory Use
Controlled Room Temperature
As per institutional guidelines
Store in a well-ventilated place and keep the container tightly closed.[2]
Table 2: Summary of Forced Degradation Studies on Brigatinib
Forced degradation studies are essential for understanding the intrinsic stability of a drug substance and for developing stability-indicating analytical methods.
Stress Condition
Reagent/Parameters
Incubation Time
Expected Degradation
Acid Hydrolysis
1N HCl
24 hours
Degradation expected.
Base Hydrolysis
1N NaOH
8 hours
Degradation expected.
Oxidative Degradation
30% H₂O₂
48 hours
Degradation expected.
Thermal Degradation (Solid)
70°C
48 hours
Degradation expected.
Thermal Degradation (Solution)
70°C
48 hours
Degradation expected.
Photolytic Degradation (Solid & Solution)
UV light (254 nm) and visible light
7 days
Degradation expected.
Experimental Protocols
Detailed methodologies are crucial for replicating and validating stability studies. The following protocols are based on established methods for Brigatinib.
Stock and Working Solution Preparation
Stock Solution: Prepare a stock solution of Brigatinib-d11 at a concentration of 1 mg/mL in a suitable solvent such as methanol (B129727) or acetonitrile.[3]
Working Solutions: For each stress condition, dilute the stock solution with the respective stressor to achieve a final drug concentration of approximately 100 µg/mL.[3]
Forced Degradation Protocols[3]
Acid Hydrolysis:
To 1 mL of the stock solution, add 9 mL of 1N HCl.
Incubate the solution in a water bath at 80°C for 24 hours.
After incubation, cool the solution to room temperature and neutralize with an appropriate volume of 1N NaOH.
Dilute to a final concentration suitable for analysis with the mobile phase.
Base Hydrolysis:
To 1 mL of the stock solution, add 9 mL of 1N NaOH.
Incubate the solution in a water bath at 60°C for 8 hours.
After incubation, cool the solution to room temperature and neutralize with an appropriate volume of 1N HCl.
Dilute to a final concentration suitable for analysis with the mobile phase.
Oxidative Degradation:
To 1 mL of the stock solution, add 9 mL of 30% hydrogen peroxide (H₂O₂).
Keep the solution at room temperature for 48 hours, protected from light.
Dilute to a final concentration suitable for analysis with the mobile phase.
Thermal Degradation:
Solid State: Expose the solid drug substance to 70°C for 48 hours. After exposure, dissolve the sample to a final concentration suitable for analysis.
Solution State: Prepare a solution of Brigatinib-d11 in a suitable solvent and heat at 70°C for 48 hours. After exposure, dilute the solution to a final concentration suitable for analysis.
Photolytic Degradation:
Expose the solid drug substance and a solution of the drug to UV light (254 nm) and visible light in a photostability chamber for 7 days.
A control sample should be wrapped in aluminum foil to protect it from light.
After exposure, prepare solutions of the solid sample and dilute the exposed solution to a final concentration suitable for analysis.
Stability-Indicating Analytical Method
A stability-indicating HPLC or UPLC method is necessary to separate the parent drug from its degradation products. A typical method would utilize a C18 column with a gradient elution.
Brigatinib exerts its therapeutic effects by inhibiting key signaling pathways involved in cancer cell proliferation, survival, and metastasis. Its primary targets are Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR).
Caption: Brigatinib-d11 inhibits ALK and EGFR signaling pathways.
Experimental Workflow for Stability Testing
The following diagram illustrates a logical workflow for conducting stability testing of Brigatinib-d11.
Caption: Workflow for Brigatinib-d11 forced degradation studies.
Proposed Degradation Pathways
Based on metabolic studies of Brigatinib, the following degradation pathways are proposed for Brigatinib-d11 under forced degradation conditions, particularly oxidative stress:
α-hydroxylation: Introduction of a hydroxyl group at the carbon atom adjacent to a nitrogen atom, likely on the piperidine (B6355638) or piperazine ring.
α-oxidation: Further oxidation of the hydroxylated intermediate to a carbonyl group.
N-Oxidation: Formation of N-oxides on the piperazine nitrogen atoms.
The piperidine ring has been identified as a potential site for bioactivation, suggesting it may also be a hotspot for chemical degradation.[3]
This technical guide provides a foundational understanding of the stability and storage of Brigatinib-d11, derived from data on Brigatinib. Researchers should always refer to the Certificate of Analysis for specific batch recommendations and conduct their own stability assessments for their unique formulations and experimental conditions.
Technical Guide: Solubility of Brigatinib in Organic Solvents
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the solubility of Brigatinib, a potent anaplastic lymphoma kinase (ALK) inhibitor. Understanding t...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the solubility of Brigatinib, a potent anaplastic lymphoma kinase (ALK) inhibitor. Understanding the solubility of an active pharmaceutical ingredient (API) is critical for formulation development, analytical method design, and ensuring bioavailability. This document compiles quantitative solubility data, details common experimental protocols for solubility determination, and illustrates the key signaling pathways affected by Brigatinib.
Mechanism of Action: ALK Signaling Pathway Inhibition
Brigatinib functions as a multi-targeted tyrosine kinase inhibitor (TKI), primarily targeting ALK.[1][2] In certain cancers, such as non-small cell lung cancer (NSCLC), a chromosomal rearrangement can lead to the creation of a fusion protein like EML4-ALK, which is constitutively active and drives oncogenic signaling.[3][4] Brigatinib binds to the ATP-binding pocket of the ALK enzyme, inhibiting its autophosphorylation and the subsequent activation of downstream signaling cascades.[1][4][5] The primary pathways affected are the RAS-RAF-MEK-ERK and PI3K-AKT pathways, which are crucial for cell proliferation and survival.[1] By blocking these signals, Brigatinib induces apoptosis (programmed cell death) in cancer cells.[1] Brigatinib is also effective against a variety of ALK resistance mutations that can emerge after treatment with first-generation inhibitors.[1][4] Additionally, it shows inhibitory activity against other kinases such as ROS1, IGF-1R, and FLT3.[2][3][5]
Caption: Brigatinib inhibits the ALK fusion protein, blocking downstream PI3K/AKT and RAS/RAF/MEK/ERK pathways.
Quantitative Solubility Data
The solubility of Brigatinib has been experimentally determined in several organic solvents at various temperatures. This data is crucial for developing liquid formulations and for analytical procedures such as HPLC. The following table summarizes the mole fraction solubility (xₑ) of Brigatinib.
Note: The solubility of Brigatinib-d11, a deuterated isotopologue used as an internal standard, is considered biochemically and physically equivalent to that of Brigatinib for the purposes of solubility in organic solvents.
Acetonitrile: Brigatinib is soluble in acetonitrile.[9]
As shown in the table, Brigatinib's solubility increases with temperature across all tested solvents, which is characteristic of an endothermic dissolution process.[6][10] The highest solubility is observed in Isopropyl Myristate (IPM), while it is practically insoluble in water.[6][7]
The most common and reliable method for determining the thermodynamic equilibrium solubility of a compound is the shake-flask method .[11][12] This protocol provides a generalized workflow for this technique.
Objective: To determine the saturation concentration of Brigatinib in a specific solvent at a controlled temperature.
Materials and Equipment:
Brigatinib (pure solid)
Selected organic solvent(s) of high purity
Analytical balance
Glass vials with screw caps
Thermostatically controlled shaker bath or incubator
Centrifuge
Syringe filters (e.g., 0.22 µm PTFE)
Volumetric flasks and pipettes
High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer
Methodology:
Preparation of a Supersaturated Solution: An excess amount of solid Brigatinib is added to a known volume or mass of the solvent in a sealed glass vial.[11] The key is to add enough solid to ensure that saturation is reached and solid material remains after equilibrium.
Equilibration: The vials are placed in a thermostatic shaker bath set to the desired temperature (e.g., 298.2 K / 25 °C). The samples are agitated for a prolonged period (typically 24-72 hours) to ensure that the solution has reached equilibrium with the undissolved solid. The agitation prevents the formation of a concentrated layer at the bottom and facilitates dissolution.
Phase Separation: After equilibration, the samples are allowed to stand undisturbed at the same temperature to allow the excess solid to sediment. To ensure complete separation of the solid from the liquid phase, the samples are typically centrifuged at high speed.[12]
Sample Collection and Dilution: A clear aliquot of the supernatant is carefully withdrawn using a syringe. The syringe is fitted with a chemical-resistant filter (e.g., PTFE) to remove any remaining microscopic particles.[12] The filtered saturated solution is then accurately diluted with a suitable solvent (often the mobile phase for HPLC) to a concentration within the calibrated range of the analytical instrument.
Concentration Analysis: The concentration of Brigatinib in the diluted sample is quantified using a validated analytical method, most commonly HPLC-UV.[9] A calibration curve is prepared using standard solutions of known Brigatinib concentrations to ensure accurate quantification.[13]
Calculation: The solubility is calculated from the measured concentration, taking into account the dilution factor. The result can be expressed in various units, such as mg/mL, molarity (mol/L), or mole fraction.
Caption: Standard workflow for the shake-flask method of solubility determination.
Deuterated Brigatinib: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals Introduction Brigatinib (B606365) is a potent, next-generation tyrosine kinase inhibitor (TKI) targeting Anaplastic Lymphoma Kinase (ALK).[1][2] It is appro...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Brigatinib (B606365) is a potent, next-generation tyrosine kinase inhibitor (TKI) targeting Anaplastic Lymphoma Kinase (ALK).[1][2] It is approved for the treatment of ALK-positive metastatic non-small cell lung cancer (NSCLC).[1] Brigatinib also shows inhibitory activity against ROS1, FLT3, and certain EGFR mutations.[3][4] In the pursuit of enhancing its therapeutic profile, strategic deuteration of brigatinib represents a promising area of research. This technical guide provides an in-depth overview of deuterated brigatinib for research purposes, focusing on its core scientific principles, potential advantages, and the experimental methodologies required for its evaluation.
Deuterium (B1214612), a stable, non-radioactive isotope of hydrogen, possesses an additional neutron.[5] This doubles the mass of the hydrogen atom, leading to a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond.[5] This fundamental difference is the basis of the Deuterium Kinetic Isotope Effect (KIE), which can significantly slow down the rate of metabolic degradation of a drug molecule at specific sites.[5][6] By selectively replacing hydrogen atoms with deuterium at metabolically vulnerable positions in the brigatinib molecule, it is hypothesized that its pharmacokinetic and pharmacodynamic properties can be improved.[7][8]
The Rationale for Deuterating Brigatinib
The primary motivation for developing deuterated brigatinib is to improve its metabolic stability.[5] Brigatinib is primarily metabolized by the cytochrome P450 enzymes CYP2C8 and CYP3A4.[9][10] By strategically placing deuterium atoms at the sites of metabolism, the rate of enzymatic breakdown can be reduced.[5] This can potentially lead to several therapeutic advantages:
Increased Half-Life (t½): A slower metabolic rate can prolong the drug's presence in the systemic circulation.[5][6]
Enhanced Drug Exposure (AUC): A longer half-life and reduced clearance can lead to a higher overall exposure of the drug.[5]
Reduced Dosing Frequency: A longer-lasting drug may allow for less frequent administration, improving patient convenience and adherence.[5]
Improved Safety Profile: By altering metabolic pathways, deuteration can potentially reduce the formation of toxic or reactive metabolites.[5]
Mechanism of Action and Signaling Pathways
Deuterated brigatinib is expected to retain the same mechanism of action as its non-deuterated counterpart. Brigatinib is an ATP-competitive inhibitor of the ALK tyrosine kinase.[11] In ALK-rearranged NSCLC, the resulting fusion protein (e.g., EML4-ALK) is constitutively active, leading to the autophosphorylation of the kinase domain and the subsequent activation of downstream signaling pathways critical for cancer cell proliferation and survival.[4][11]
Brigatinib binds to the ATP-binding pocket of ALK, preventing its autophosphorylation and blocking the activation of key downstream signaling pathways, including the RAS-MEK-ERK, PI3K-AKT, and JAK-STAT pathways.[3][12] This ultimately leads to the inhibition of cell growth and induction of apoptosis in ALK-driven tumor cells.[1]
Figure 1: Proposed signaling pathway of deuterated brigatinib.
Quantitative Data
While direct comparative preclinical and clinical data for deuterated brigatinib versus brigatinib is not yet widely published, the following tables summarize the known quantitative data for brigatinib and the expected improvements based on the principles of deuteration.
Table 1: In Vitro Kinase and Cellular Inhibitory Activity of Brigatinib
Note: The IC50 values for deuterated brigatinib are expected to be comparable to brigatinib as deuteration is not intended to alter the pharmacodynamic properties but rather the pharmacokinetic profile.
Table 2: Pharmacokinetic Parameters of Brigatinib in Humans
The following are detailed methodologies for key experiments to characterize and compare deuterated brigatinib with its non-deuterated counterpart.
Synthesis of Deuterated Brigatinib
A detailed, publicly available synthesis protocol for deuterated brigatinib is not extensively documented. However, a plausible route can be conceptualized based on the known synthesis of brigatinib and general methods for isotopic labeling. The synthesis would likely involve the introduction of a deuterated precursor at a convergent point in the synthetic scheme. For example, a deuterated version of a key intermediate could be used.
A potential precursor for deuteration is N-desmethyl brigatinib, which can be synthesized and then radiolabeled with [11C]methyl iodide to produce [methylpiperazine-11C]brigatinib.[6] A similar approach using deuterated reagents could be employed for the synthesis of deuterated brigatinib.
In Vitro Metabolic Stability Assay
This assay is crucial for comparing the metabolic stability of deuterated brigatinib to the parent compound.
Figure 2: Workflow for an in vitro metabolic stability assay.
Objective: To determine and compare the in vitro half-life (t½) and intrinsic clearance (CLint) of brigatinib and its deuterated analog using liver microsomes.[15]
Materials:
Test compounds (non-deuterated and deuterated brigatinib stocks, e.g., 1 mM in DMSO)
Quenching solution (e.g., ice-cold acetonitrile with an internal standard)[15]
Procedure:
Preparation: Thaw cryopreserved liver microsomes on ice. Prepare a microsomal suspension in phosphate buffer to the desired protein concentration (e.g., 0.5-1.0 mg/mL). Prepare working solutions of the test compounds and positive control.[15]
Incubation: In a 96-well plate, add the microsomal suspension. Pre-incubate the plate at 37°C for 5-10 minutes. Initiate the reaction by adding the NADPH regenerating system.[5]
Sampling and Reaction Termination: At designated time points (e.g., 0, 5, 15, 30, 45 minutes), take an aliquot of the incubation mixture and add it to a separate plate containing the ice-cold acetonitrile with the internal standard to stop the reaction.[5]
Sample Processing: Centrifuge the plate to pellet the precipitated proteins. Transfer the supernatant for analysis.[5]
LC-MS/MS Analysis: Analyze the samples using a validated LC-MS/MS method to quantify the peak areas of the test compound and the internal standard.[5]
Data Analysis: Calculate the peak area ratio of the test compound to the internal standard for each time point. Plot the natural logarithm of the percent remaining versus time. Determine the slope of the linear portion of the curve to calculate the elimination rate constant (k). Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.[15]
In Vitro Kinase Inhibition Assay
This assay determines the potency of deuterated brigatinib against its target kinases.
Figure 3: Generalized workflow for an in vitro kinase inhibition assay.
Objective: To determine the half-maximal inhibitory concentration (IC50) of deuterated brigatinib against ALK and other relevant kinases.
Materials:
Purified recombinant kinases (e.g., ALK, ROS1)
Appropriate peptide or protein substrates
ATP
Kinase assay buffer
Multi-well plates
Detection reagent (e.g., ADP-Glo™ Kinase Assay)
Procedure:
Preparation: Prepare a solution of the target kinase in the assay buffer. Prepare serial dilutions of deuterated brigatinib.
Reaction: Pre-incubate the kinase and deuterated brigatinib in the wells of a microplate. Initiate the kinase reaction by adding a mixture of the substrate and ATP.
Incubation: Allow the reaction to proceed for a specified time at a controlled temperature.
Detection: Stop the reaction and quantify the amount of product formed (or ATP consumed) using a suitable detection method.
Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.
Cell Proliferation Assay
This assay evaluates the effect of deuterated brigatinib on the growth of cancer cell lines.
Objective: To determine the half-maximal growth inhibitory concentration (GI50) of deuterated brigatinib in ALK-positive and ALK-negative cancer cell lines.
Materials:
ALK-positive (e.g., H3122) and ALK-negative (e.g., H358) cancer cell lines
Complete growth medium
Deuterated brigatinib stock solution
96-well cell culture plates
Cell viability reagent (e.g., MTS or CCK-8)
Plate reader
Procedure:
Cell Seeding: Seed cells into 96-well plates and allow them to attach overnight.[11]
Drug Treatment: Replace the medium with fresh medium containing serial dilutions of deuterated brigatinib. Include a vehicle control.[11]
Incubation: Incubate the cells with the compound for a specified period (e.g., 72 hours).[11]
Viability Measurement: Add a cell viability reagent (e.g., MTS) to each well and incubate. Measure the absorbance or fluorescence using a plate reader.[11]
Data Analysis: Normalize the data to the vehicle-treated control wells. Plot the percentage of cell viability against the log concentration of deuterated brigatinib and calculate the GI50 value using non-linear regression.[11]
Conclusion
The strategic deuteration of brigatinib holds significant promise for enhancing its metabolic stability and, consequently, its overall therapeutic profile. By leveraging the kinetic isotope effect, researchers can potentially develop a molecule with a longer half-life, increased drug exposure, and an improved safety profile. The experimental protocols outlined in this guide provide a framework for the systematic evaluation of deuterated brigatinib, from its synthesis and in vitro characterization to its effects on cellular signaling and proliferation. Further research in this area is warranted to fully elucidate the potential clinical benefits of this approach for patients with ALK-positive NSCLC and other susceptible malignancies.
The Gold Standard in Bioanalysis: A Technical Guide to Brigatinib Stable Isotope-Labeled Internal Standard
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the synthesis, characterization, and application of Brigatinib (B606365) stable isotope-labeled intern...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the synthesis, characterization, and application of Brigatinib (B606365) stable isotope-labeled internal standards (SIL-IS), with a primary focus on Brigatinib-¹³C₆. This document is intended to be a comprehensive resource for professionals involved in drug metabolism, pharmacokinetics (PK), and bioanalytical studies, where the accurate quantification of the potent anaplastic lymphoma kinase (ALK) inhibitor, Brigatinib, is paramount.
Introduction to Brigatinib and the Imperative for Precise Quantification
Brigatinib, marketed as Alunbrig®, is a next-generation tyrosine kinase inhibitor (TKI) that has demonstrated significant efficacy in the treatment of ALK-positive non-small cell lung cancer (NSCLC).[1] Its mechanism of action involves the inhibition of ALK phosphorylation and downstream signaling pathways crucial for cell proliferation and survival in cancers driven by ALK mutations.[2][3] Brigatinib is also known to inhibit ROS1, insulin-like growth factor 1 receptor (IGF-1R), and various EGFR mutations.[1][3]
Given its therapeutic importance, the precise and accurate measurement of Brigatinib concentrations in biological matrices is essential for optimizing dosing regimens, assessing drug exposure, and ensuring therapeutic efficacy.[2] Bioanalytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), are the preferred techniques for this purpose. However, these methods are susceptible to variability introduced by matrix effects, sample processing, and instrument response.[2][4] The use of a stable isotope-labeled internal standard is the gold standard for mitigating these issues, ensuring the highest level of accuracy and precision.[1][2][5]
The Role of a Stable Isotope-Labeled Internal Standard (SIL-IS)
In LC-MS/MS-based bioanalysis, an internal standard (IS) is added at a known concentration to all samples, calibrators, and quality controls.[4] An ideal IS co-elutes with the analyte and exhibits similar physicochemical properties, thereby correcting for variability throughout the analytical process.[4][5]
Stable isotope-labeled internal standards, such as Brigatinib-¹³C₆, are considered the gold standard because they have nearly identical extraction recovery, ionization efficiency, and chromatographic retention times to the unlabeled analyte.[4] The key difference is a distinct mass, allowing for separate detection by the mass spectrometer.[6] This provides the most effective normalization and leads to highly accurate and precise quantification.[5][6] While other internal standards have been used in validated methods, a SIL-IS is highly recommended for its superior performance.[4]
Brigatinib-¹³C₆: Synthesis and Characterization
The synthesis of a stable isotope-labeled compound like Brigatinib-¹³C₆ typically involves the introduction of a labeled precursor at a convergent point in the synthetic scheme to maximize the incorporation of the stable isotope.[1] In the case of Brigatinib-¹³C₆, a key intermediate containing a six-carbon fragment is likely synthesized using a commercially available ¹³C₆-labeled starting material.[1]
Conceptual Synthetic Workflow
Caption: A conceptual workflow for the synthesis of Brigatinib-¹³C₆.
Analytical Characterization
The successful synthesis and purity of Brigatinib-¹³C₆ are confirmed using a combination of analytical techniques.
A single major peak indicating high purity (typically >95%).[6]
Mass Spectrometry (MS)
Confirmation of molecular weight and isotopic enrichment.[6]
A molecular ion peak corresponding to the mass of Brigatinib-¹³C₆. The isotopic distribution will confirm the presence of six ¹³C atoms.[6]
Nuclear Magnetic Resonance (NMR) Spectroscopy
Structural confirmation and determination of labeling positions.[6]
¹H and ¹³C NMR spectra will show characteristic shifts for the Brigatinib structure. The ¹³C spectrum will have enhanced signals for the labeled positions.[6]
Key Specifications of Brigatinib-¹³C₆
Parameter
Value
Molecular Formula
C₂₃¹³C₆H₃₉ClN₇O₂P
Molecular Weight
Approximately 590.06 g/mol
Isotopic Enrichment
Minimum 99% ¹³C
Bioanalytical Method for Brigatinib Quantification
A robust and sensitive ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method utilizing Brigatinib-¹³C₆ as an internal standard is crucial for pharmacokinetic studies and therapeutic drug monitoring.[7]
Experimental Workflow
Caption: Bioanalytical workflow for Brigatinib quantification in plasma.[7]
Pipette 50 µL of plasma into a clean microcentrifuge tube.
Add a specific volume (e.g., 10-25 µL) of the internal standard working solution (Brigatinib-¹³C₆ in methanol).[7][8]
Add a protein precipitating agent, typically 150-200 µL of acetonitrile.[2][8]
Vortex the mixture vigorously for at least 30 seconds.[7]
Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.[2][7]
Carefully transfer the supernatant to a clean autosampler vial or 96-well plate for analysis.[2][7]
LC-MS/MS Parameters:
The following table summarizes typical starting conditions for the LC-MS/MS analysis of Brigatinib. Optimization may be required based on the specific instrumentation used.
Ammonium acetate in methanol with 0.1% formic acid
Acetonitrile
Elution
Gradient
Gradient
Gradient
Flow Rate
600 µl/min
Not specified
0.5 mL/min
Ionization Source
Turbo electrospray
Electrospray ionization (ESI)
Electrospray ionization (ESI)
Polarity
Positive
Positive
Positive
Monitoring Mode
Selected Reaction Monitoring (SRM)
Not specified
Not specified
Mass Transition (Brigatinib)
Not specified
Not specified
Not specified
Mass Transition (IS)
Not specified
Not specified
Not specified
Method Validation:
The bioanalytical method should be fully validated according to regulatory guidelines. The following table presents a comparison of performance characteristics from different validated methods.
Brigatinib's Mechanism of Action and Signaling Pathways
Brigatinib exerts its therapeutic effect by binding to the ATP-binding pocket of the ALK kinase domain.[8][12] This inhibits its autophosphorylation and the subsequent activation of downstream signaling pathways that are critical for cell growth and survival.[3][8] The primary pathways affected include the RAS-MEK-ERK, JAK-STAT, and PI3K-AKT pathways.[7][8] By blocking these pathways, Brigatinib suppresses tumor cell proliferation and induces apoptosis.[8][13]
Caption: Inhibition of ALK signaling by Brigatinib.[7][14]
Conclusion
The use of a stable isotope-labeled internal standard, such as Brigatinib-¹³C₆, is indispensable for the accurate and precise quantification of Brigatinib in biological matrices. This technical guide has provided a comprehensive overview of the rationale for using a SIL-IS, its synthesis and characterization, and a detailed framework for a validated LC-MS/MS bioanalytical method. The provided protocols and data serve as a valuable resource for researchers and scientists in the field of drug development, facilitating robust and reliable bioanalysis to support clinical pharmacology studies of Brigatinib. The thorough validation of such methods is a critical step that directly impacts the quality and integrity of clinical trial data.[4]
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide on the Physicochemical Properties of Brigatinib-d11 This technical guide provides a comprehensive overview of the physicochemical properties of Brigatinib-d11, a deuterated isotopologue of Bri...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide on the Physicochemical Properties of Brigatinib-d11
This technical guide provides a comprehensive overview of the physicochemical properties of Brigatinib-d11, a deuterated isotopologue of Brigatinib (B606365). This document is intended for researchers, scientists, and drug development professionals, offering detailed data, experimental protocols, and visualizations of relevant biological pathways.
Core Physicochemical Data
Brigatinib-d11 is the deuterium-labeled version of Brigatinib, a potent and selective dual inhibitor of Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR).[1][2] The incorporation of deuterium (B1214612) isotopes provides a valuable tool for various research applications, particularly in pharmacokinetic and metabolic studies.
The fundamental physical and chemical characteristics of Brigatinib and its deuterated form are summarized below. These properties are crucial for the accurate preparation of standards, development of analytical methods, and interpretation of experimental data.
Brigatinib is classified as a Biopharmaceutics Classification System (BCS) class 1 molecule, indicating high permeability and high solubility over the physiological pH range.[3]
Mechanism of Action and Signaling Pathways
Brigatinib is a multi-targeted tyrosine kinase inhibitor. Its primary targets include ALK, ROS1, insulin-like growth factor 1 receptor (IGF-1R), and FLT3, as well as certain EGFR mutations.[7][8] By inhibiting the autophosphorylation of these receptor tyrosine kinases, Brigatinib blocks downstream signaling pathways crucial for cancer cell proliferation, survival, and metastasis.[4][7][9]
ALK Signaling Pathway
Anaplastic lymphoma kinase (ALK) is a receptor tyrosine kinase that, when constitutively activated through genetic rearrangements (e.g., EML4-ALK), drives the growth of certain cancers, particularly non-small cell lung cancer (NSCLC).[10][11][12] Brigatinib potently inhibits ALK, thereby blocking key downstream signaling cascades such as RAS-RAF-MEK-ERK, PI3K-AKT, and JAK-STAT.[9][10][12][13]
Caption: ALK signaling pathway and the inhibitory action of Brigatinib.
ROS1 Signaling Pathway
ROS1 is another receptor tyrosine kinase that can be oncogenically activated by chromosomal rearrangements.[14][15] Due to the high homology between the kinase domains of ROS1 and ALK, Brigatinib is also a potent inhibitor of ROS1.[7] The downstream signaling pathways activated by ROS1 are similar to those of ALK and include the PI3K-AKT-mTOR, RAS-MAPK, and STAT3 pathways.[14][16]
Caption: ROS1 signaling pathway and the inhibitory action of Brigatinib.
Experimental Protocols
This section details methodologies for the quantification and stability assessment of Brigatinib, which can be adapted for Brigatinib-d11.
Quantification of Brigatinib in Human Plasma by LC-MS/MS
This protocol is based on a validated method for the determination of Brigatinib in a biological matrix.[17][18]
a. Sample Preparation:
To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of an internal standard (IS) working solution (e.g., Ponatinib).
Vortex for 30 seconds.
Add 500 µL of a precipitating agent (e.g., acetonitrile).
Vortex for 1 minute to precipitate plasma proteins.
Centrifuge at 14,000 rpm for 10 minutes.
Transfer the supernatant to a clean tube and evaporate to dryness under a nitrogen stream at 40°C.
Reconstitute the residue in 100 µL of the mobile phase.
Inject a 5 µL aliquot into the LC-MS/MS system.
b. Chromatographic Conditions:
Column: C18 reversed-phase column.
Mobile Phase: Isocratic mixture of 0.1% formic acid in water and acetonitrile (B52724) (e.g., 55:45 v/v).[17][18]
Ionization Mode: Electrospray Ionization (ESI) in positive mode.
Detection: Multiple Reaction Monitoring (MRM).
Ion Transitions: Monitor specific precursor-to-product ion transitions for Brigatinib and the internal standard.
Caption: Workflow for LC-MS/MS sample preparation and analysis.
In Vitro Metabolic Stability Assay
This protocol outlines a method to assess the metabolic stability of a compound using liver microsomes.[17][18]
a. Incubation Procedure:
Prepare an incubation mixture containing rat liver microsomes, a NADPH-generating system, and phosphate (B84403) buffer (pH 7.4).
Pre-incubate the mixture at 37°C for 5 minutes.
Initiate the reaction by adding Brigatinib (or Brigatinib-d11) to a final concentration of 1 µM.
At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.
Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.
Process the samples as described in the LC-MS/MS quantification protocol (Section 3.1.a, steps 4-8).
b. Data Analysis:
Quantify the remaining parent compound at each time point using a calibration curve.
Plot the natural logarithm of the percentage of remaining compound versus time.
Determine the elimination rate constant (k) from the slope of the linear regression.
Calculate the in vitro half-life (t₁/₂) using the equation: t₁/₂ = 0.693 / k.
Calculate the intrinsic clearance (CLᵢₙₜ).
Synthesis Outline
The synthesis of Brigatinib involves a multi-step process based on a 2,4-diarylaminopyrimidine core.[19][20] A key structural feature of Brigatinib is the dimethylphosphine (B1204785) oxide group, which contributes to its potency and favorable pharmacokinetic properties.[3][19][20] The synthesis of Brigatinib-d11 would require the incorporation of deuterium-labeled precursors at the desired positions. A general synthetic scheme has been described in the literature.[21][22]
Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of Brigatinib in Human Plasma Using Brigatinib-d11 as an Internal Standard
For Research Use Only. Not for use in diagnostic procedures.
Author: BenchChem Technical Support Team. Date: December 2025
For Research Use Only. Not for use in diagnostic procedures.
Abstract
This application note describes a highly sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Brigatinib in human plasma.[1][2] The assay employs a stable isotope-labeled internal standard, Brigatinib-d11, to ensure accuracy and precision by correcting for matrix effects and variability during sample processing.[1] The sample preparation is a straightforward protein precipitation procedure.[2] This method is suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications involving Brigatinib.[1][2]
Introduction
Brigatinib is a potent, next-generation tyrosine kinase inhibitor (TKI) that targets Anaplastic Lymphoma Kinase (ALK).[1][2] ALK gene rearrangements are known oncogenic drivers in various cancers, particularly non-small cell lung cancer (NSCLC).[1] Brigatinib is also an inhibitor of ROS proto-oncogene-1 (ROS1) and has demonstrated activity against mutated forms of the Epidermal Growth Factor Receptor (EGFR).[1] The therapeutic efficacy of Brigatinib is derived from its ability to inhibit ALK autophosphorylation and downstream signaling pathways, which impedes tumor cell proliferation and survival.[1][2] Accurate and precise quantification of Brigatinib in biological matrices is essential for its clinical development and therapeutic use.[1]
Mechanism of Action: Brigatinib and the ALK Signaling Pathway
Constitutively activated Anaplastic Lymphoma Kinase, often resulting from genetic rearrangements like the EML4-ALK fusion, activates several downstream signaling pathways crucial for cell growth and survival. The primary pathways implicated are the RAS-MEK-ERK, JAK-STAT, and PI3K-AKT pathways. Aberrant activation of these pathways promotes cell proliferation and inhibits apoptosis, contributing to tumor progression. Brigatinib exerts its therapeutic effect by binding to the ATP-binding pocket of the ALK kinase domain, which inhibits its autophosphorylation and the subsequent activation of its downstream effectors.[1] This blockade of ALK-mediated signaling leads to the suppression of tumor growth.[2]
Quantitative Analysis of Brigatinib Using a Stable Isotope-Labeled Internal Standard
Application Note and Protocol This document provides a comprehensive guide for the quantitative analysis of Brigatinib (B606365) in human plasma using a stable isotope-labeled internal standard, such as Brigatinib-d11, b...
Author: BenchChem Technical Support Team. Date: December 2025
Application Note and Protocol
This document provides a comprehensive guide for the quantitative analysis of Brigatinib (B606365) in human plasma using a stable isotope-labeled internal standard, such as Brigatinib-d11, by liquid chromatography-tandem mass spectrometry (LC-MS/MS). These methods are crucial for pharmacokinetic studies, therapeutic drug monitoring, and overall drug development.[1][2] The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in bioanalysis as it corrects for variability in sample preparation, matrix effects, and instrument response, ensuring the highest accuracy and precision.[3][4][5]
Introduction
Brigatinib is a potent, next-generation tyrosine kinase inhibitor (TKI) that targets Anaplastic Lymphoma Kinase (ALK).[1][6] ALK rearrangements are known oncogenic drivers in various cancers, most notably non-small cell lung cancer (NSCLC).[1] Brigatinib is also an inhibitor of ROS proto-oncogene-1 (ROS1) and has shown activity against mutated forms of the Epidermal Growth Factor Receptor (EGFR).[1] The therapeutic efficacy of Brigatinib is linked to its ability to inhibit ALK autophosphorylation and downstream signaling pathways, thereby impeding tumor cell proliferation and survival.[1][7]
Accurate and precise quantification of Brigatinib in biological matrices is essential for clinical pharmacology studies.[1][6] This application note details a robust and sensitive LC-MS/MS method for this purpose.
Mechanism of Action: Brigatinib and the ALK Signaling Pathway
Anaplastic Lymphoma Kinase is a receptor tyrosine kinase. When constitutively activated through genetic rearrangements (e.g., EML4-ALK fusion), it triggers a cascade of downstream signaling pathways critical for cell growth and survival.[1] The primary pathways activated by oncogenic ALK include the RAS-MEK-ERK, JAK-STAT, and PI3K-AKT pathways.[1][6] Aberrant activation of these pathways promotes cell proliferation and inhibits apoptosis, contributing to tumor progression.[1][7] Brigatinib exerts its therapeutic effect by binding to the ATP-binding pocket of the ALK kinase domain, which inhibits its autophosphorylation and the subsequent activation of its downstream effectors.[1][8] This blockade of ALK-mediated signaling leads to the suppression of tumor cell growth and induction of apoptosis.[1][7]
Brigatinib inhibits the ALK fusion protein, blocking downstream signaling.
Experimental Protocols
This section outlines a typical protocol for the quantitative analysis of Brigatinib in human plasma using LC-MS/MS with a stable isotope-labeled internal standard like Brigatinib-d11.
Materials and Reagents
Brigatinib reference standard
Brigatinib-d11 (or other isotopic variant like -¹³C₆ or -d8) as Internal Standard (IS)
Stock Solutions: Prepare 1 mg/mL stock solutions of Brigatinib and Brigatinib-d11 in methanol.[1]
Working Standard Solutions: Perform serial dilutions of the Brigatinib stock solution with methanol to create working standard solutions for the calibration curve and quality control (QC) samples.[1]
Internal Standard Working Solution: Dilute the Brigatinib-d11 stock solution with methanol to a suitable concentration (e.g., 100 ng/mL).
Sample Preparation (Protein Precipitation)
A simple and efficient protein precipitation method is commonly used for sample preparation.[2][6]
Allow frozen plasma samples to thaw at room temperature.
Pipette 50 µL of plasma into a clean microcentrifuge tube.[6]
Add 25 µL of the internal standard working solution (Brigatinib-d11 in methanol).[6]
Add 150 µL of acetonitrile to precipitate plasma proteins.[6]
Vortex the mixture for 30 seconds to 1 minute.[1][6]
Centrifuge at 13,000-14,000 rpm for 10 minutes.[1][6]
Carefully transfer the supernatant to an HPLC vial for analysis.[6]
A generalized workflow for Brigatinib quantification in plasma.
LC-MS/MS Instrumental Conditions
The following tables summarize recommended starting conditions for LC-MS/MS analysis.[1] Optimization may be required based on the specific instrumentation used.
A bioanalytical method should be validated according to regulatory guidelines (e.g., FDA, EMA).[4] Key validation parameters from various published methods are summarized below.
Table 3: Summary of Method Validation Parameters for Brigatinib Quantification
The described LC-MS/MS method, utilizing a stable isotope-labeled internal standard like Brigatinib-d11, provides a highly sensitive, specific, and reliable approach for the quantitative analysis of Brigatinib in human plasma. The simple sample preparation and robust chromatographic performance make it well-suited for high-throughput analysis in a clinical or research setting.[6] The use of an isotopic internal standard is critical for correcting matrix effects and variabilities in sample processing, thereby ensuring the highest quality of data for pharmacokinetic and clinical research.[1]
Application Notes and Protocols for the Analysis of Brigatinib-d11 in Human Plasma
For Researchers, Scientists, and Drug Development Professionals Introduction Brigatinib is a potent, next-generation tyrosine kinase inhibitor (TKI) that targets Anaplastic Lymphoma Kinase (ALK).[1] It is approved for th...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Brigatinib is a potent, next-generation tyrosine kinase inhibitor (TKI) that targets Anaplastic Lymphoma Kinase (ALK).[1] It is approved for the treatment of patients with ALK-positive metastatic non-small cell lung cancer (NSCLC).[1] Brigatinib functions by inhibiting ALK phosphorylation and downstream signaling pathways, which suppresses tumor cell proliferation and survival.[2][3] Accurate quantification of Brigatinib in human plasma is crucial for pharmacokinetic studies, therapeutic drug monitoring, and clinical trials to ensure optimal dosing and therapeutic efficacy.[3]
The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). A SIL-IS minimizes variability introduced during sample preparation and analysis, thereby enhancing the accuracy and precision of the method.[2] This document provides a detailed protocol for the quantitative determination of Brigatinib in human plasma using Brigatinib-d11 as an internal standard.
Disclaimer: The following protocol is an adaptation based on validated methods for other stable isotope-labeled analogs of Brigatinib (e.g., Brigatinib-¹³C₆ and Brigatinib-d8), as specific validated methods for Brigatinib-d11 are not widely published. The mass transition for Brigatinib-d11 is inferred and should be optimized in the user's laboratory.
Signaling Pathway Inhibition by Brigatinib
Brigatinib exerts its therapeutic effect by binding to the ATP-binding pocket of the ALK kinase domain. This action inhibits the autophosphorylation of the ALK fusion protein (e.g., EML4-ALK), thereby blocking the activation of downstream signaling cascades such as the JAK-STAT, PI3K-AKT, and RAS-MAPK pathways.[1][3] The inhibition of these pathways ultimately leads to a reduction in tumor cell proliferation and survival.[2]
Caption: Brigatinib inhibits the EML4-ALK fusion protein, blocking downstream signaling.
Stock Solutions (1 mg/mL): Prepare stock solutions of Brigatinib and Brigatinib-d11 individually in methanol.
Working Standard Solutions: Prepare serial dilutions of the Brigatinib stock solution in methanol to create working standards for calibration curve and quality control (QC) samples.[3]
Internal Standard Working Solution: Dilute the Brigatinib-d11 stock solution in methanol to achieve a final concentration of 100 ng/mL.
Sample Preparation (Protein Precipitation)
This method is commonly used for its simplicity and efficiency in extracting Brigatinib from plasma.[1][4]
Allow frozen human plasma samples to thaw at room temperature.
Vortex the plasma samples to ensure homogeneity.
Pipette 50 µL of each plasma sample, calibration standard, and QC sample into separate 1.5 mL microcentrifuge tubes.
Add 25 µL of the Brigatinib-d11 internal standard working solution to each tube (except for blank samples).
Add 150 µL of ice-cold acetonitrile to each tube to precipitate plasma proteins.[1]
Vortex each tube vigorously for 30 seconds to 1 minute.[1][3]
Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.[1]
Carefully transfer the supernatant to autosampler vials or a 96-well plate for LC-MS/MS analysis.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis
The following are typical starting conditions and should be optimized for the specific instrumentation used.
Parameter
Condition
LC System
UPLC or HPLC system
Column
C18 column (e.g., Ascentis Express C18, 50 mm × 4.6 mm, 2.7 µm)
Mobile Phase A
0.1% Formic acid in water
Mobile Phase B
Methanol or Acetonitrile
Flow Rate
0.6 mL/min
Injection Volume
5-10 µL
Column Temperature
40°C
Gradient
A linear gradient is typically used. For example: Start at 25% B, increase to 95% B over 2 minutes, hold for 0.5 minutes, and re-equilibrate.
The overall workflow for the quantification of Brigatinib in human plasma involves several key steps from sample receipt to data analysis.
Caption: Bioanalytical workflow for Brigatinib quantification in human plasma.
Method Validation Summary
A robust and reliable bioanalytical method requires thorough validation according to regulatory guidelines. The following tables summarize typical performance characteristics for Brigatinib assays in human plasma.
The intra-day and inter-day precision and accuracy are evaluated at multiple quality control (QC) levels.
QC Level
Precision (%RSD)
Accuracy (%)
Low QC
< 15%
85-115%
Medium QC
< 15%
85-115%
High QC
< 15%
85-115%
Data presented are typical acceptance criteria for bioanalytical method validation.[1]
Table 3: Stability
Brigatinib has demonstrated acceptable stability in human plasma under various storage and handling conditions, with deviations typically within ±15% of the nominal concentrations.[1]
The UPLC-MS/MS method described provides a robust and sensitive approach for the quantification of Brigatinib in human plasma. The use of a stable isotope-labeled internal standard, such as Brigatinib-d11, is critical for ensuring the accuracy and precision required for clinical and pharmacokinetic studies. The simple protein precipitation extraction procedure offers an efficient and high-throughput sample preparation technique. This application note serves as a comprehensive guide for researchers and scientists in the development and validation of bioanalytical methods for Brigatinib.
Application Notes and Protocols for Brigatinib-d11 in Pharmacokinetic and Bioavailability Studies
For Researchers, Scientists, and Drug Development Professionals Introduction Brigatinib (B606365) is a potent, next-generation tyrosine kinase inhibitor (TKI) targeting Anaplastic Lymphoma Kinase (ALK).[1] It is approved...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Brigatinib (B606365) is a potent, next-generation tyrosine kinase inhibitor (TKI) targeting Anaplastic Lymphoma Kinase (ALK).[1] It is approved for the treatment of patients with ALK-positive metastatic non-small cell lung cancer (NSCLC).[2] Accurate and precise quantification of Brigatinib in biological matrices is crucial for pharmacokinetic (PK) studies, bioavailability assessment, and therapeutic drug monitoring.[3] The use of a stable isotope-labeled internal standard (IS), such as Brigatinib-d11, is the gold standard for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), as it corrects for matrix effects and variability during sample processing.[4]
These application notes provide a comprehensive overview and detailed protocols for the use of Brigatinib-d11 in pharmacokinetic and bioavailability studies.
Pharmacokinetic Profile of Brigatinib
Brigatinib exhibits predictable pharmacokinetic properties. Following oral administration, it is rapidly absorbed, with a time to maximum plasma concentration (Tmax) of approximately 1 to 4 hours.[5] The pharmacokinetics of Brigatinib are linear, with dose-proportional increases in systemic exposure observed over a range of 60 to 240 mg once daily.[1] The mean plasma terminal elimination half-life is approximately 25 hours.[1][6] Brigatinib is primarily metabolized by the cytochrome P450 enzymes CYP2C8 and CYP3A4.[1][7] After a single oral dose of radiolabeled brigatinib, about 65% of the dose is recovered in the feces and 25% in the urine.[6]
Table 1: Summary of Brigatinib Pharmacokinetic Parameters
The following protocol describes a robust and sensitive LC-MS/MS method for the quantification of Brigatinib in human plasma using Brigatinib-d11 as an internal standard. This protocol is a composite based on established methods for Brigatinib analysis and is intended as a starting point for method development and validation.[8][9][10]
Experimental Workflow
Caption: Bioanalytical workflow for Brigatinib quantification.
A validated UPLC-MS/MS system is required. The following are representative parameters.
Table 2: Suggested LC-MS/MS Parameters
Parameter
Suggested Setting
LC Column
C18 column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
Acetonitrile
Flow Rate
0.4 mL/min
Gradient
Start at 5% B, increase to 95% B over 3 min, hold for 1 min, then re-equilibrate
Injection Volume
5 µL
Ionization Mode
Electrospray Ionization (ESI), Positive
MRM Transition (Brigatinib)
m/z 584.3 -> 498.2
MRM Transition (Brigatinib-d11)
m/z 595.3 -> 509.2 (example, exact mass may vary)
Collision Energy
Optimization required
Declustering Potential
Optimization required
Protocol for Sample Preparation
Thaw plasma samples at room temperature.
To 50 µL of the plasma sample, add 10 µL of Brigatinib-d11 internal standard working solution (e.g., 100 ng/mL in methanol).
Add 200 µL of acetonitrile to precipitate plasma proteins.
Vortex the mixture for 1 minute.
Centrifuge at 13,000 rpm for 10 minutes.
Transfer the supernatant to a clean tube.
Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% Mobile Phase A, 5% Mobile Phase B).
Inject an aliquot into the LC-MS/MS system.
Data Analysis
Integrate the peak areas for Brigatinib and Brigatinib-d11.
Calculate the peak area ratio of Brigatinib to Brigatinib-d11.
Generate a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.
Determine the concentration of Brigatinib in the unknown samples using the calibration curve.
Brigatinib Signaling Pathway
Brigatinib exerts its therapeutic effect by inhibiting the autophosphorylation of ALK and its downstream signaling pathways, which are critical for cell proliferation and survival in ALK-driven cancers.[2]
Caption: Brigatinib inhibits ALK and downstream signaling.
Conclusion
The use of Brigatinib-d11 as an internal standard in LC-MS/MS-based bioanalytical methods provides a robust and reliable approach for the quantification of Brigatinib in biological matrices.[3] The detailed protocols and data presented in these application notes serve as a valuable resource for researchers and scientists involved in the pharmacokinetic and bioavailability studies of Brigatinib, ultimately supporting the safe and effective use of this important therapeutic agent.
Application Notes: Therapeutic Drug Monitoring of Brigatinib Using a Stable Isotope-Labeled Internal Standard
Introduction Brigatinib (B606365) (marketed as Alunbrig®) is a potent, next-generation tyrosine kinase inhibitor (TKI) targeting Anaplastic Lymphoma Kinase (ALK).[1][2] It is approved for the treatment of patients with A...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Brigatinib (B606365) (marketed as Alunbrig®) is a potent, next-generation tyrosine kinase inhibitor (TKI) targeting Anaplastic Lymphoma Kinase (ALK).[1][2] It is approved for the treatment of patients with ALK-positive metastatic non-small cell lung cancer (NSCLC).[2][3] Brigatinib functions by inhibiting ALK autophosphorylation and downstream signaling pathways, thereby impeding tumor cell proliferation and survival.[1][4] Given its therapeutic importance, accurate and precise quantification of Brigatinib in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring (TDM), and overall drug development.[1][5] TDM helps in optimizing dosing, assessing drug exposure, and ensuring therapeutic efficacy.[4]
This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Brigatinib in human plasma, employing a stable isotope-labeled internal standard, such as Brigatinib-d11, to ensure the highest level of accuracy and precision.[1][4] The use of a stable isotope-labeled internal standard is critical for correcting for matrix effects and variability in sample processing and analysis.[4]
Mechanism of Action: Brigatinib and the ALK Signaling Pathway
Anaplastic Lymphoma Kinase is a receptor tyrosine kinase that, when constitutively activated through genetic rearrangements (e.g., EML4-ALK fusion), triggers a cascade of downstream signaling pathways critical for cell growth and survival.[1] The primary pathways activated by oncogenic ALK include the RAS-RAF-MEK-ERK, JAK-STAT, and PI3K-AKT pathways.[1][6] These pathways, when aberrantly activated, promote cell proliferation and inhibit apoptosis, contributing to tumor progression.[1] Brigatinib exerts its therapeutic effect by binding to the ATP-binding pocket of the ALK kinase domain, thereby inhibiting its autophosphorylation and the subsequent activation of its downstream effectors.[1][5][6] This blockade of ALK-mediated signaling leads to the suppression of tumor growth.[6] In addition to ALK, Brigatinib also shows activity against ROS proto-oncogene-1 (ROS1) and mutated forms of the Epidermal Growth Factor Receptor (EGFR).[1][7]
Brigatinib inhibits ALK and downstream signaling pathways.
Experimental Protocols
A validated bioanalytical method for the quantification of Brigatinib in human plasma using UPLC-MS/MS is detailed below.
Prepare a 1 mg/mL stock solution of Brigatinib in methanol.
Prepare a 1 mg/mL stock solution of Brigatinib-d11 in methanol.
From these stocks, prepare serial dilutions in methanol to create working standard solutions for the calibration curve and quality control (QC) samples.
Sample Preparation Protocol
Allow plasma samples to thaw at room temperature.
Pipette 50 µL of plasma into a clean microcentrifuge tube.
Add 10 µL of the Brigatinib-d11 internal standard working solution.
Add 200 µL of acetonitrile to precipitate plasma proteins.[1]
Centrifuge at 13,000-14,000 rpm for 10 minutes.[1][2]
Carefully transfer the supernatant to a clean tube or HPLC vial for analysis.[1][2]
Inject an aliquot (typically 5-10 µL) into the LC-MS/MS system.[1]
Bioanalytical workflow for Brigatinib quantification.
LC-MS/MS Method Parameters
The following table summarizes the recommended starting conditions for the LC-MS/MS analysis. Optimization may be required based on the specific instrumentation used.
Parameter
Condition
Liquid Chromatography
Column
Reversed-phase C18 column (e.g., 50 mm x 4.6 mm, 5 µm)[8]
The described LC-MS/MS method should be validated according to regulatory guidelines. Key validation parameters and typical performance characteristics are summarized below.
The UPLC-MS/MS method detailed in this application note, utilizing a stable isotope-labeled internal standard like Brigatinib-d11, provides a rapid, sensitive, and reliable approach for the quantification of Brigatinib in human plasma.[2] This method is well-suited for therapeutic drug monitoring and pharmacokinetic studies, enabling dose individualization to optimize treatment outcomes for patients with ALK-positive NSCLC.
Application Notes and Protocols for the Analysis of Brigatinib in Biological Matrices
For Researchers, Scientists, and Drug Development Professionals Introduction Brigatinib (B606365) (marketed as Alunbrig®) is a potent, next-generation tyrosine kinase inhibitor (TKI) targeting Anaplastic Lymphoma Kinase...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Brigatinib (B606365) (marketed as Alunbrig®) is a potent, next-generation tyrosine kinase inhibitor (TKI) targeting Anaplastic Lymphoma Kinase (ALK).[1] It is approved for the treatment of patients with ALK-positive metastatic non-small cell lung cancer (NSCLC).[1] Brigatinib functions by inhibiting ALK phosphorylation and the activation of downstream signaling proteins, thereby suppressing cell proliferation and survival.[1][2] Accurate and reliable quantification of brigatinib in biological matrices is essential for pharmacokinetic studies, therapeutic drug monitoring, and clinical trials.
This document provides detailed application notes and protocols for the sample preparation of brigatinib in biological fluids, primarily human plasma, for analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The most commonly employed techniques are protein precipitation (PPT), solid-phase extraction (SPE), and liquid-liquid extraction (LLE).
Signaling Pathway of Brigatinib
Brigatinib exerts its therapeutic effect by targeting the ALK fusion protein, which is responsible for aberrant signaling in certain cancers. By inhibiting the autophosphorylation of ALK, brigatinib effectively blocks downstream signaling cascades that are crucial for cell growth and proliferation, including the JAK-STAT, PI3K-AKT, and RAS-MAPK pathways.[1]
Caption: Brigatinib inhibits ALK autophosphorylation and downstream signaling pathways.
Sample Preparation Techniques
The choice of sample preparation technique is critical for achieving accurate and precise results in bioanalysis. The goal is to remove interfering substances from the biological matrix while efficiently recovering the analyte of interest.
Experimental Workflow for Sample Preparation
The general workflow for preparing biological samples for LC-MS/MS analysis is depicted below.
Caption: General workflow for biological sample preparation for LC-MS/MS analysis.
Detailed Experimental Protocols
Protein Precipitation (PPT)
Protein precipitation is a simple, rapid, and widely used method for the extraction of brigatinib from plasma samples.
Materials and Reagents:
Human plasma (K2-EDTA)
Brigatinib reference standard
Stable isotope-labeled internal standard (e.g., Brigatinib-¹³C₆)
Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.[1]
Carefully transfer the supernatant to a clean HPLC vial for analysis.[1]
Solid-Phase Extraction (SPE)
Solid-phase extraction provides a cleaner extract compared to protein precipitation by removing salts and phospholipids (B1166683) that can cause matrix effects.
Materials and Reagents:
Human plasma
Brigatinib reference standard
Internal standard
SPE cartridges (e.g., C18 or mixed-mode cation exchange)
Methanol (HPLC grade)
Water (HPLC grade)
Appropriate wash and elution solvents (to be optimized)
SPE manifold
General Protocol (to be optimized for Brigatinib):
Conditioning: Condition the SPE cartridge with an organic solvent (e.g., methanol) followed by an aqueous solution (e.g., water).
Loading: Load the pre-treated plasma sample onto the conditioned cartridge.
Washing: Wash the cartridge with a weak solvent to remove interferences.
Elution: Elute brigatinib and the internal standard with a strong organic solvent.
Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.
Liquid-Liquid Extraction (LLE)
Liquid-liquid extraction is another effective technique for sample cleanup, partitioning the analyte into an immiscible organic solvent.
Table 2: Recovery and Matrix Effect Data (Protein Precipitation)
Analyte
Spiked Concentration (ng/mL)
Extraction Recovery (%)
Matrix Effect (%)
Brigatinib
2.0
102.37 ± 9.23
92.80 ± 11.08
400
97.61 ± 5.55
98.62 ± 7.10
1600
101.52 ± 3.82
95.53 ± 3.32
Data adapted from a study in rat plasma.
Conclusion
This application note provides detailed protocols and comparative data for the sample preparation of brigatinib in biological matrices. Protein precipitation with acetonitrile is a simple, rapid, and robust method that has been well-validated for the analysis of brigatinib in plasma. While solid-phase extraction and liquid-liquid extraction can offer cleaner extracts, the protein precipitation method is often sufficient for routine analysis and high-throughput applications. The choice of the most appropriate method will depend on the specific requirements of the study, including the desired level of sensitivity and the complexity of the biological matrix. The use of a stable isotope-labeled internal standard is highly recommended to ensure the accuracy and precision of the analytical results.
Application Note: High-Throughput Analysis of Brigatinib-d11 in Human Plasma by LC-MS/MS
Abstract This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of brigatinib-d11, a deuterated internal standard for brigati...
Author: BenchChem Technical Support Team. Date: December 2025
Abstract
This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of brigatinib-d11, a deuterated internal standard for brigatinib (B606365), in human plasma. The method utilizes a simple protein precipitation for sample preparation, followed by a rapid chromatographic separation and detection by tandem mass spectrometry. This protocol is intended for researchers, scientists, and drug development professionals requiring accurate and precise quantification of brigatinib in pharmacokinetic studies and therapeutic drug monitoring.
Introduction
Brigatinib is a potent next-generation tyrosine kinase inhibitor (TKI) that targets Anaplastic Lymphoma Kinase (ALK).[1] ALK rearrangements are known oncogenic drivers in various cancers, particularly non-small cell lung cancer (NSCLC).[1] Brigatinib effectively inhibits ALK autophosphorylation and downstream signaling pathways, which are critical for tumor cell proliferation and survival.[1] To ensure the accuracy and precision of quantitative bioanalytical methods for brigatinib, a stable isotope-labeled internal standard, such as brigatinib-d11, is employed. This application note provides detailed liquid chromatography conditions and a comprehensive protocol for the analysis of brigatinib-d11 in human plasma.
Experimental
Liquid Chromatography Conditions
A summary of the liquid chromatography conditions for the analysis of brigatinib is presented in Table 1. These conditions are also applicable for its deuterated internal standard, brigatinib-d11.
The mass spectrometry conditions for the detection of brigatinib are summarized in Table 2. The precursor and product ions for brigatinib-d11 would be shifted by the mass of the deuterium (B1214612) labels.
This section outlines the protocol for the quantitative analysis of brigatinib in human plasma using LC-MS/MS with brigatinib-d11 as an internal standard.
Preparation of Stock and Working Solutions
Prepare a 1 mg/mL stock solution of brigatinib in methanol.
Prepare a 1 mg/mL stock solution of brigatinib-d11 (internal standard) in methanol.
From these stock solutions, prepare serial dilutions in methanol to create working standard solutions for the calibration curve and quality control (QC) samples.[1]
Sample Preparation
To 50 µL of human plasma, add 10 µL of the brigatinib-d11 internal standard working solution.[1]
Evaporate the supernatant to dryness under a gentle stream of nitrogen.[1]
Reconstitute the residue in 100 µL of the initial mobile phase.[1]
LC-MS/MS Analysis
Inject an aliquot (typically 5-10 µL) of the reconstituted sample into the LC-MS/MS system.[1]
Acquire data using the selected reaction monitoring (SRM) mode.
Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for the quantitative analysis of brigatinib-d11 in human plasma.
Caption: Workflow for the LC-MS/MS analysis of Brigatinib-d11.
Signaling Pathway Inhibition by Brigatinib
Brigatinib exerts its therapeutic effect by inhibiting the autophosphorylation of the ALK receptor tyrosine kinase. This action blocks downstream signaling cascades, including the RAS-MEK-ERK, JAK-STAT, and PI3K-AKT pathways, which are crucial for cell proliferation and survival.
Caption: Inhibition of ALK signaling pathway by Brigatinib.
Application Notes and Protocols for the Quantitative Analysis of Brigatinib-d11 by Mass Spectrometry
For Researchers, Scientists, and Drug Development Professionals Introduction Brigatinib is a potent, next-generation tyrosine kinase inhibitor (TKI) targeting Anaplastic Lymphoma Kinase (ALK). ALK rearrangements are key...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Brigatinib is a potent, next-generation tyrosine kinase inhibitor (TKI) targeting Anaplastic Lymphoma Kinase (ALK). ALK rearrangements are key oncogenic drivers in various cancers, most notably non-small cell lung cancer (NSCLC). Brigatinib is also an inhibitor of ROS proto-oncogene-1 (ROS1) and has demonstrated activity against mutated forms of the Epidermal Growth Factor Receptor (EGFR). The therapeutic efficacy of Brigatinib is linked to its ability to inhibit ALK autophosphorylation and downstream signaling pathways, thereby impeding tumor cell proliferation and survival.
Accurate and precise quantification of Brigatinib in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and the overall drug development process. This document provides detailed application notes and protocols for the quantitative analysis of Brigatinib and its deuterated internal standard, Brigatinib-d11, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).
I. Mechanism of Action of Brigatinib
Brigatinib exerts its therapeutic effect by acting as a tyrosine kinase inhibitor with activity against multiple kinases, including ALK and ROS1.[1] In cancers driven by ALK rearrangements, the resulting fusion protein is constitutively active, leading to the activation of downstream signaling pathways that promote cell proliferation and survival.[2][3] Brigatinib binds to the ATP-binding pocket of the ALK kinase domain, inhibiting its autophosphorylation and the subsequent activation of critical signaling cascades such as the RAS-MEK-ERK, JAK-STAT, and PI3K-AKT pathways.[2][4] This blockade of ALK-mediated signaling leads to the suppression of tumor cell growth and the induction of apoptosis.[2]
ALK Signaling Pathway and Brigatinib Inhibition
Caption: Simplified ALK signaling pathway and the inhibitory action of Brigatinib.
II. Mass Spectrometry Parameters for Brigatinib and Brigatinib-d11
The following table summarizes the recommended starting parameters for the LC-MS/MS analysis of Brigatinib and its deuterated internal standard, Brigatinib-d11. Optimization may be required based on the specific instrumentation used.
Parameter
Recommended Condition
Ionization Mode
Electrospray Ionization (ESI), Positive
Scan Type
Selected Reaction Monitoring (SRM)
Capillary Voltage
3.5 kV
Source Temperature
150 °C
Desolvation Temperature
400 °C
Collision Gas
Argon
SRM Transitions for Brigatinib and Brigatinib-d11
Compound
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
Brigatinib
584.3
484.1
35
Brigatinib-d11
595.4 (calculated)
495.2 (calculated)
~35 (optimization recommended)
Note: The m/z values for Brigatinib-d11 are calculated based on the addition of 11 deuterium (B1214612) atoms. The collision energy for Brigatinib-d11 should be optimized but is expected to be similar to that of Brigatinib. A study using Brigatinib-13C6 reported a precursor ion of 590.3 m/z and a product ion of 490.1 m/z with a collision energy of 35 eV.
III. Experimental Protocol: Quantification of Brigatinib in Human Plasma
This protocol outlines a robust and sensitive method for the quantitative analysis of Brigatinib in human plasma using LC-MS/MS with Brigatinib-d11 as an internal standard.
Prepare a 1 mg/mL stock solution of Brigatinib in methanol.
Prepare a 1 mg/mL stock solution of Brigatinib-d11 in methanol.
Working Standard Solutions:
From the stock solutions, prepare serial dilutions in methanol to create working standard solutions for the calibration curve and quality control (QC) samples.
C. Sample Preparation
The following workflow illustrates the protein precipitation method for plasma sample preparation.
Workflow for Plasma Sample Preparation
Caption: Workflow for the preparation of plasma samples for LC-MS/MS analysis.
D. Liquid Chromatography Parameters
Parameter
Recommended Condition
Column
C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A
0.1% Formic acid in Water
Mobile Phase B
0.1% Formic acid in Acetonitrile
Flow Rate
0.4 mL/min
Gradient
10-90% B over 3 minutes, hold at 90% B for 1 minute, re-equilibrate at 10% B for 1 minute
Column Temperature
40 °C
Injection Volume
5 µL
E. Data Analysis and Method Validation
The peak area ratio of the analyte to the internal standard is calculated.
A calibration curve is constructed by plotting the peak area ratio against the concentration of the analyte in the prepared standards.
The concentration of Brigatinib in the unknown samples is determined from the calibration curve.
The method should be validated for linearity, accuracy, precision, selectivity, recovery, and matrix effect according to relevant regulatory guidelines. A linear range of 50-2,500 ng/mL for Brigatinib has been previously validated.[5][6]
IV. Conclusion
The described LC-MS/MS method, utilizing a stable isotope-labeled internal standard such as Brigatinib-d11, provides a highly sensitive, specific, and reliable approach for the quantitative analysis of Brigatinib in human plasma. The use of an isotopic internal standard is critical for correcting for matrix effects and variability in sample processing, thereby ensuring the highest quality of data for pharmacokinetic and clinical research. The detailed protocol and performance characteristics presented in this application note offer a solid foundation for researchers to implement this methodology in their laboratories.
Application Notes and Protocols for Bioequivalence Studies of Brigatinib using Brigatinib-d11
For Researchers, Scientists, and Drug Development Professionals Introduction Brigatinib is a potent tyrosine kinase inhibitor used in the treatment of anaplastic lymphoma kinase (ALK)-positive non-small cell lung cancer...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Brigatinib is a potent tyrosine kinase inhibitor used in the treatment of anaplastic lymphoma kinase (ALK)-positive non-small cell lung cancer (NSCLC).[1][2] To ensure the therapeutic equivalence of generic formulations of Brigatinib, rigorous bioequivalence (BE) studies are required.[3][4] These studies are essential to compare the pharmacokinetic profiles of a generic product to the reference listed drug.[4]
A critical component of accurate bioanalytical methods for BE studies is the use of a stable isotope-labeled internal standard (SIL-IS).[5][6][7] Brigatinib-d11, a deuterated form of Brigatinib, is an ideal SIL-IS for the quantitative analysis of Brigatinib in biological matrices. Its physicochemical properties are nearly identical to Brigatinib, ensuring it behaves similarly during sample preparation and chromatographic analysis, thus effectively correcting for variability.[5][6] This document provides detailed application notes and protocols for conducting bioequivalence studies of Brigatinib using Brigatinib-d11 as an internal standard, focusing on a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.
Mechanism of Action of Brigatinib
Brigatinib functions as a multi-targeted tyrosine kinase inhibitor, with its primary activity against ALK.[1][8] In ALK-positive NSCLC, a chromosomal rearrangement leads to the formation of a fusion gene (e.g., EML4-ALK), resulting in a constitutively active ALK fusion protein.[9] This aberrant protein drives downstream signaling pathways, including the RAS-RAF-MEK-ERK and PI3K-AKT pathways, promoting cancer cell proliferation and survival.[1][8] Brigatinib binds to the ATP-binding pocket of the ALK enzyme, inhibiting its phosphorylation and subsequently blocking these downstream signaling cascades, which ultimately leads to apoptosis of the cancer cells.[1][2]
Caption: Inhibition of ALK signaling by Brigatinib.
Bioanalytical Method: Quantification of Brigatinib in Human Plasma by LC-MS/MS
The accurate quantification of Brigatinib in human plasma is paramount for pharmacokinetic analysis in bioequivalence studies. A validated LC-MS/MS method using Brigatinib-d11 as an internal standard is described below.
Method Parameters
Parameter
Specification
Analyte
Brigatinib
Internal Standard
Brigatinib-d11
Biological Matrix
Human Plasma (K2-EDTA)
Instrumentation
Triple Quadrupole Mass Spectrometer
Ionization Mode
Positive Electrospray Ionization (ESI+)
Detection Mode
Multiple Reaction Monitoring (MRM)
Sample Preparation: Protein Precipitation
To 50 µL of human plasma in a microcentrifuge tube, add 10 µL of Brigatinib-d11 internal standard working solution (e.g., 100 ng/mL in methanol).
Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 100 µL of the initial mobile phase.
Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.[10]
Liquid Chromatography Conditions
Parameter
Specification
Column
Reversed-phase C18 column (e.g., 100 x 2.1 mm, 3.5 µm)
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Flow Rate
0.4 mL/min
Gradient
20% B to 90% B over 5 minutes, hold for 1 min, then re-equilibrate
Column Temperature
40°C
Mass Spectrometry Conditions
Parameter
Brigatinib
Brigatinib-d11
Precursor Ion (m/z)
To be determined experimentally
To be determined experimentally
Product Ion (m/z)
To be determined experimentally
To be determined experimentally
Collision Energy (eV)
To be optimized
To be optimized
Dwell Time (ms)
100
100
Note: The specific m/z transitions and collision energies should be optimized for the instrument in use.
Method Validation Summary
The bioanalytical method should be fully validated according to regulatory guidelines (e.g., FDA).[3]
Validation Parameter
Acceptance Criteria
Linearity
r² ≥ 0.99
Lower Limit of Quantification (LLOQ)
Signal-to-noise ratio ≥ 10; accuracy within ±20%; precision ≤ 20%
Accuracy
Within ±15% of the nominal value (±20% for LLOQ)
Precision (Intra- and Inter-day)
Coefficient of Variation (%CV) ≤ 15% (≤ 20% for LLOQ)
Matrix Effect
Internal standard normalized matrix factor should be consistent
Recovery
Consistent and reproducible
Stability
Analyte stable under various storage and processing conditions
Protocol: Bioequivalence Study of Brigatinib
This protocol outlines a typical single-dose, randomized, two-period, two-sequence crossover study to compare a generic Brigatinib formulation (Test) with the reference product.
Technical Support Center: Brigatinib-d11 Isotopic Interference Troubleshooting
This technical support center provides targeted guidance for researchers, scientists, and drug development professionals encountering isotopic interference issues when using Brigatinib-d11 as an internal standard in liqu...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides targeted guidance for researchers, scientists, and drug development professionals encountering isotopic interference issues when using Brigatinib-d11 as an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) analyses.
Frequently Asked Questions (FAQs)
Q1: What is isotopic interference in the context of Brigatinib-d11 analysis?
A1: Isotopic interference, or "crosstalk," happens when the signal from the unlabeled analyte (Brigatinib) overlaps with the signal of its stable isotope-labeled internal standard (SIL-IS), Brigatinib-d11, or vice-versa, within the mass spectrometer. This can lead to inaccuracies in the quantification of Brigatinib. The primary causes are the natural abundance of isotopes (e.g., ¹³C in Brigatinib) and potential isotopic impurities in the Brigatinib-d11 standard.[1][2]
Q2: What are the primary sources of isotopic interference when using Brigatinib-d11?
A2: There are two main types of interference to consider:
Type I Interference (Analyte to IS): The signal from naturally occurring heavy isotopes in unlabeled Brigatinib contributes to the signal of the Brigatinib-d11 internal standard. This is more pronounced at high concentrations of Brigatinib.[3]
Type II Interference (IS to Analyte): The presence of unlabeled Brigatinib as an impurity in the Brigatinib-d11 internal standard contributes to the analyte signal. This can lead to an overestimation of Brigatinib concentration, especially at the lower limit of quantification (LLOQ).[3]
Q3: How can I identify if isotopic interference is affecting my results?
A3: Signs of isotopic interference include:
Non-linear calibration curves, particularly at the upper and lower ends.[4][5]
Inaccurate quality control (QC) sample results.
Poor peak integration and inconsistent peak area ratios.
A detectable signal in the Brigatinib-d11 mass transition channel when analyzing a high-concentration sample of unlabeled Brigatinib.[3]
Troubleshooting Guides
Issue 1: Non-Linear Calibration Curve at High Concentrations
Symptom: Your calibration curve for Brigatinib loses linearity at the upper concentration range, often with a positive bias.
Possible Cause: At high concentrations of unlabeled Brigatinib, the signal from its naturally abundant heavy isotopes can spill over into the mass channel of the Brigatinib-d11 internal standard (Type I interference).[3]
Troubleshooting Steps:
Assess Isotopic Overlap:
Prepare a high-concentration solution of unlabeled Brigatinib (at the upper limit of quantification, ULOQ) without any Brigatinib-d11.
Analyze this sample using your LC-MS/MS method and monitor the MRM transitions for both Brigatinib and Brigatinib-d11.
A significant peak in the Brigatinib-d11 channel confirms crosstalk from the analyte.
Mitigation Strategies:
Mathematical Correction: If the interference is predictable, a mathematical correction can be applied to the data.[1][4]
Optimize MRM Transitions: Investigate alternative product ions for Brigatinib and Brigatinib-d11 that may have a lower potential for isotopic contribution.[1]
Adjust Calibration Range: If the interference cannot be easily corrected, consider lowering the ULOQ of your assay to a range where the crosstalk is negligible.[3]
Issue 2: Inaccurate Results at the Lower Limit of Quantification (LLOQ)
Symptom: You observe a consistent overestimation of Brigatinib concentrations, particularly for low-concentration samples.
Possible Cause: The Brigatinib-d11 internal standard may contain a small amount of unlabeled Brigatinib as an impurity (Type II interference). This will contribute to the analyte signal, causing a positive bias at low concentrations.[3]
Troubleshooting Steps:
Evaluate IS Contribution to Analyte Signal:
Prepare a solution containing only the working concentration of Brigatinib-d11 in a blank matrix.
Analyze this sample and monitor the MRM transitions for both Brigatinib and Brigatinib-d11.
A peak detected in the Brigatinib channel indicates the presence of unlabeled Brigatinib in your internal standard.
Mitigation Strategies:
Use a Higher Purity IS: If possible, obtain a Brigatinib-d11 standard with higher isotopic purity.
Mathematical Correction: The contribution of the unlabeled Brigatinib in the IS can be subtracted from the measured analyte response.
Adjust IS Concentration: Lowering the concentration of the internal standard can reduce the impact of the impurity, but this must be balanced with maintaining an adequate signal response.
Issue 3: Poor Peak Shape and Inconsistent Retention Times
Symptom: The peaks for Brigatinib and Brigatinib-d11 are broad, tailing, or show a slight, inconsistent separation.
Possible Cause:
Deuterium (B1214612) Isotope Effect: The substitution of hydrogen with deuterium in Brigatinib-d11 can sometimes lead to slight changes in its physicochemical properties, causing it to elute slightly earlier or later than unlabeled Brigatinib.[2]
Suboptimal Chromatography: Poor mobile phase composition, pH, or a degraded column can lead to poor peak shape for both the analyte and the internal standard.
Troubleshooting Steps:
Optimize Chromatographic Conditions:
Adjust the mobile phase gradient, flow rate, and column temperature to improve peak shape and resolution.
Ensure the pH of the mobile phase is optimal for Brigatinib.
Confirm that Brigatinib and Brigatinib-d11 are co-eluting as closely as possible. While a minor shift due to the deuterium isotope effect might be unavoidable, significant separation can lead to differential matrix effects and inaccurate quantification.[2][6]
Evaluate Column Performance:
Check the column for signs of degradation or contamination. It may need to be replaced.
Experimental Protocols
Protocol: Assessment of Isotopic Crosstalk
This protocol outlines the steps to experimentally determine the extent of isotopic interference between Brigatinib and Brigatinib-d11.
Preparation of Solutions:
Set A (Analyte to IS): Spike a high concentration of Brigatinib (e.g., ULOQ) into a blank matrix (e.g., plasma) without adding Brigatinib-d11.
Set B (IS to Analyte): Spike the working concentration of Brigatinib-d11 into a blank matrix without adding Brigatinib.
Sample Analysis:
Inject both sets of solutions into the LC-MS/MS system.
Monitor the MRM transitions for both Brigatinib and Brigatinib-d11 in each run.
Data Analysis:
For Set A: Measure the peak area of any signal detected in the Brigatinib-d11 MRM channel. Calculate the percentage contribution of the analyte to the internal standard signal.
For Set B: Measure the peak area of any signal detected in the Brigatinib MRM channel. This represents the contribution from impurities in the internal standard.
Contribution Source
Description
Acceptance Criteria
Analyte to Internal Standard
Contribution of unlabeled Brigatinib to the Brigatinib-d11 signal.
Should be < 5% of the internal standard response in a blank sample.
Internal Standard to Analyte
Contribution of Brigatinib-d11 to the unlabeled Brigatinib signal.
Should be < 1% of the analyte response at the LLOQ.
Visualizations
Caption: Troubleshooting workflow for identifying and mitigating isotopic interference.
Caption: Workflow for the experimental assessment of isotopic crosstalk.
Mitigating matrix effects in Brigatinib-d11 assays
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating matrix effects during the bioanalysi...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating matrix effects during the bioanalysis of Brigatinib (B606365) using its deuterated internal standard, Brigatinib-d11.
Troubleshooting Guide: Common Issues in Brigatinib-d11 Assays
This section addresses specific issues you may encounter during your experiments, offering potential causes and solutions.
Issue 1: Low Signal Intensity or Poor Sensitivity
Potential Cause: Inefficient extraction of Brigatinib from the sample matrix, leading to low recovery.
Solution: Optimize your sample preparation method. For complex matrices, consider alternatives to simple protein precipitation, such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE), which can provide a cleaner extract and improve recovery.[1]
Potential Cause: Ion suppression due to co-eluting endogenous components from the biological matrix (e.g., phospholipids, salts).[1]
Solution:
Improve Chromatographic Separation: Modify the LC gradient to better separate Brigatinib from interfering matrix components.[1][2]
Sample Dilution: Diluting the sample with the initial mobile phase can reduce the concentration of interfering matrix components.[1][2][3]
Use a Diverter Valve: Program a diverter valve to direct the flow to waste during the elution of highly interfering components, such as salts at the beginning of the run.[2]
Potential Cause: Suboptimal mass spectrometer settings.
Solution: Systematically optimize Electrospray Ionization (ESI) source parameters, including capillary voltage, gas flow rates (nebulizer and drying gas), and source temperature. Additionally, perform a compound optimization experiment to determine the ideal collision energy for both Brigatinib and Brigatinib-d11.[1]
Issue 2: Inconsistent or Poorly Reproducible Results
Potential Cause: The internal standard (Brigatinib-d11) is not adequately compensating for variable ion suppression between samples. This can occur if the internal standard and analyte do not co-elute perfectly.[2]
Solution:
Verify Co-elution: Ensure that the chromatographic conditions result in the co-elution of Brigatinib and Brigatinib-d11. As a stable isotope-labeled internal standard, their retention times should be very similar.[2]
Matrix-Matched Calibrators: Prepare calibration standards and quality control samples in the same biological matrix as the study samples to account for consistent matrix effects.[2]
Issue 3: Significant Peak Tailing or Poor Peak Shape
Potential Cause: Interaction of the analyte with metal components in the HPLC system.[2]
Solution:
Use Metal-Free Components: Consider using a metal-free or PEEK-lined HPLC column and tubing to minimize analyte chelation and adsorption.[2]
Mobile Phase Additives: The use of mobile phase modifiers like formic acid can improve peak shape and ionization efficiency.[2] Adding 0.1% formic acid to the aqueous portion of the mobile phase has been shown to be effective for achieving high MS sensitivity for Brigatinib.[4]
Issue 4: High Background Noise
Potential Cause: Contaminated solvents, reagents, or impurities.
Solution: Ensure all solvents and reagents are of high purity and stored correctly.[1]
Potential Cause: Carryover from previous high-concentration sample injections.
Solution:
Optimize Wash Solvents: Use a strong wash solvent in the autosampler wash sequence.
Inject Blanks: Run several blank injections after a high-concentration sample to ensure the system is clean.[1]
Frequently Asked Questions (FAQs)
Q1: What is the recommended sample preparation method for Brigatinib in plasma?
A1: The most commonly reported method is protein precipitation (PPT) with acetonitrile (B52724).[1][5] This method is fast and effective at removing the majority of proteins. However, for more complex matrices or to further reduce matrix effects, Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) are recommended for a cleaner sample extract.[1]
Q2: Why is a stable isotope-labeled internal standard like Brigatinib-d11 crucial for this assay?
A2: A stable isotope-labeled internal standard is highly recommended to accurately account for variations in sample extraction efficiency and matrix effects.[3] Since Brigatinib-d11 has nearly identical chemical and physical properties to the unlabeled analyte, it will co-elute and experience similar ionization effects, providing the most accurate correction for any signal suppression or enhancement.[2][3][6]
Q3: What are typical LC-MS/MS parameters for Brigatinib analysis?
A3: While specific parameters should be optimized for your system, a common starting point is a C18 reversed-phase column with gradient elution using a mobile phase consisting of ammonium (B1175870)acetate (B1210297) in water and methanol (B129727), both acidified with formic acid.[7][8] Detection is typically performed on a triple quadrupole mass spectrometer with an electrospray ionization (ESI) interface in positive ion mode.[1][4]
Q4: How can I quantitatively assess the extent of matrix effects in my assay?
A4: A post-extraction addition method can be used. This involves comparing the peak response of an analyte spiked into a pre-extracted blank matrix sample to the response of the analyte in a neat solution at the same concentration. The ratio of these responses indicates the degree of ion suppression or enhancement.
Experimental Protocols & Data
Protocol 1: Protein Precipitation for Brigatinib in Human Plasma
This protocol is a streamlined method for sample preparation.[9]
Materials:
Human K2-EDTA plasma
Brigatinib-d11 internal standard working solution (in methanol)
Acetonitrile (HPLC grade)
Microcentrifuge tubes
HPLC vials
Methodology:
Allow plasma samples to thaw at room temperature.
Pipette 50 µL of plasma into a clean microcentrifuge tube.
Add 25 µL of the internal standard working solution.
Add 150 µL of acetonitrile to precipitate proteins.
Vortex the mixture for 30 seconds.
Centrifuge at 14,000 rpm for 10 minutes at 4°C.[1][9]
Carefully transfer the supernatant to an HPLC vial for analysis.[9]
Protein Precipitation Workflow for Plasma Samples.
Protocol 2: Solid-Phase Extraction (SPE) for Cleaner Extracts
This protocol is recommended for effectively removing matrix interferences.[2]
Materials:
SPE cartridges (e.g., reversed-phase)
Blank biological matrix (e.g., plasma)
Brigatinib-d11 internal standard solution
Conditioning solvent (e.g., methanol)
Equilibration solvent (e.g., water)
Wash solvent (e.g., 5% methanol in water)
Elution solvent (e.g., methanol with 2% formic acid)
Nitrogen evaporator
Methodology:
Spike the biological matrix sample with the Brigatinib-d11 internal standard.
Condition the SPE cartridge with the conditioning solvent.
Equilibrate the cartridge with the equilibration solvent.
Load the pre-treated sample onto the SPE cartridge.
Wash the cartridge with the wash solvent to remove salts and polar interferences.
Dry the cartridge under vacuum or with nitrogen.
Elute Brigatinib and Brigatinib-d11 with the elution solvent.
Evaporate the eluate to dryness under a stream of nitrogen.
Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.[2]
General Solid-Phase Extraction (SPE) Workflow.
Troubleshooting Logic for Ion Suppression
This diagram outlines a logical approach to diagnosing and mitigating ion suppression.
Troubleshooting Logic for Ion Suppression.
Quantitative Data Summary
The following table summarizes the validated linear ranges for Brigatinib in human plasma from various LC-MS/MS methods.
Note: While the internal standards in the cited studies may differ (e.g., Brigatinib-¹³C₆), the principles of using a stable isotope-labeled internal standard like Brigatinib-d11 are directly applicable. The provided linear ranges serve as a guide for assay development.
Technical Support Center: Optimizing Brigatinib Analysis by LC-MS/MS
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Liquid Chromatography with tandem Mass Spect...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) for the quantification of Brigatinib (B606365).
Frequently Asked Questions (FAQs)
Q1: What is the recommended internal standard (IS) for Brigatinib quantification by LC-MS/MS?
A1: The gold standard for quantitative mass spectrometry is the use of a stable isotope-labeled internal standard.[1] For Brigatinib analysis, Brigatinib-13C6 is a suitable and commercially available option that can compensate for variability in sample extraction, matrix effects, and instrument response.[1][2] Other internal standards, such as [2H8]-alectinib and rucaparib , have also been successfully used in validated methods.[3][4]
Q2: What are the typical mass transitions (MRM) for Brigatinib and its internal standards?
A2: In positive ionization mode, the [M+H]⁺ adduct is typically monitored. For Brigatinib, the transition of m/z 584.26 → 484.08 has been reported.[5] The specific transitions for internal standards will vary depending on the compound used. It is crucial to optimize these transitions on your specific instrument.
Q3: What is a common sample preparation technique for plasma samples?
A3: A simple and effective method for preparing plasma samples is protein precipitation .[1][2][5] This is typically performed using acetonitrile (B52724).[1][2][4] The supernatant is then separated, dried down, and reconstituted in the initial mobile phase before injection into the LC-MS/MS system.[2]
Q4: What are the general chromatographic conditions for Brigatinib analysis?
A4: Reversed-phase chromatography using a C18 column is commonly employed.[1] Gradient elution with a mobile phase consisting of 0.1% formic acid in water and 0.1% formic acid in acetonitrile is a typical setup.[1] The flow rate is generally maintained around 0.4-0.5 mL/min.[1][3][5][6]
Troubleshooting Guide
Issue
Potential Cause
Suggested Solution
Poor Peak Shape (Tailing or Fronting)
Inappropriate mobile phase pH.
Ensure the mobile phase pH is appropriate for Brigatinib (a basic compound). The use of 0.1% formic acid is common to improve peak shape and ionization efficiency.[1][5]
Column degradation.
Use a guard column and ensure proper sample cleanup. If the column is old, replace it.
Low Signal Intensity / Poor Sensitivity
Suboptimal ionization source parameters.
Optimize spray voltage, vaporizer temperature, sheath gas pressure, auxiliary gas pressure, and capillary temperature.[5]
Inefficient ionization in the chosen mobile phase.
Adding 0.1% formic acid to the mobile phase can enhance ionization efficiency.[5]
Matrix effects (ion suppression or enhancement).
Use a stable isotope-labeled internal standard like Brigatinib-13C6 to compensate for matrix effects.[1] Ensure thorough sample cleanup.
High Background Noise
Contaminated mobile phase or LC system.
Use high-purity solvents and flush the LC system thoroughly.
In-source fragmentation.
Optimize the cone voltage/declustering potential.
Inconsistent Results / Poor Reproducibility
Variability in sample preparation.
Ensure consistent and precise execution of the protein precipitation and subsequent steps. Use of an automated liquid handler can improve precision.
Unstable internal standard.
Verify the stability of the internal standard under the storage and experimental conditions.[3][5]
Carryover from previous injections.
Optimize the autosampler wash procedure. Inject a blank sample after a high-concentration sample to check for carryover.[5]
Experimental Protocols
Plasma Sample Preparation using Protein Precipitation
This protocol outlines a common method for extracting Brigatinib from plasma samples.
To 50 µL of human plasma in a microcentrifuge tube, add 10 µL of the Brigatinib-d11 internal standard working solution.
Add 200 µL of acetonitrile to precipitate the plasma proteins.[2]
Centrifuge the samples to pellet the precipitated proteins.
Carefully transfer the supernatant to a clean tube.
Evaporate the supernatant to dryness under a gentle stream of nitrogen.[2]
Reconstitute the dried residue in 100 µL of the initial mobile phase.[2]
Inject an aliquot (typically 5-10 µL) into the LC-MS/MS system.[2]
General LC-MS/MS Method Parameters
The following table summarizes typical starting conditions for the LC-MS/MS analysis of Brigatinib. Optimization may be required based on the specific instrumentation.
The following table presents a summary of linearity ranges and lower limits of quantification (LLOQ) from various validated methods for Brigatinib analysis.
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the carryover of Brigatinib-d11 duri...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the carryover of Brigatinib-d11 during HPLC analysis.
Troubleshooting Guides
Issue: Carryover of Brigatinib-d11 Detected in Blank Injections
This guide provides a systematic approach to identifying and eliminating the source of Brigatinib-d11 carryover in your HPLC system.
Initial Assessment Workflow
Troubleshooting
Improving peak shape and resolution for Brigatinib-d11
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Brigatinib-d11. Our aim is to help you im...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Brigatinib-d11. Our aim is to help you improve peak shape and resolution in your liquid chromatography-mass spectrometry (LC-MS) experiments.
Frequently Asked Questions (FAQs)
Q1: What are the common causes of poor peak shape (tailing or fronting) for Brigatinib-d11?
A1: Poor peak shape for Brigatinib-d11, a basic compound, can stem from several factors. Peak tailing is often due to secondary interactions with residual silanol (B1196071) groups on silica-based columns.[1] Peak fronting is less common but can be caused by column overload, where too much sample is injected.[1] Other contributing factors for poor peak shape include a mismatch between the sample solvent and the mobile phase, or column degradation.[1]
Q2: How can I improve the resolution between Brigatinib-d11 and other components in my sample?
A2: Improving resolution involves optimizing several chromatographic parameters. Key factors that influence resolution are the mobile phase composition, column selection, flow rate, and temperature.[2][3] Adjusting the mobile phase pH and organic modifier ratio can significantly impact selectivity.[3] Employing a column with a smaller particle size or a longer length can increase efficiency.[2] Additionally, reducing the flow rate can enhance separation, although it will increase the run time.[3]
Q3: My deuterated internal standard (Brigatinib-d11) is not co-eluting with the parent compound, Brigatinib. What should I do?
A3: A slight shift in retention time between a deuterated internal standard and the parent analyte can sometimes occur. To address this, you can try adjusting the mobile phase composition or the gradient slope. A shallower gradient can often improve the co-elution of closely related compounds.
Q4: I am observing inconsistent signal intensity for Brigatinib-d11 across my sample set. What could be the issue?
A4: Inconsistent signal intensity for a deuterated internal standard can be attributed to differential matrix effects. This is where components in the sample matrix, such as plasma or tissue homogenates, suppress or enhance the ionization of the internal standard to a different extent than the analyte. To mitigate this, ensure thorough sample cleanup and consider optimizing the ionization source parameters on your mass spectrometer.
Troubleshooting Guide
This guide provides solutions to specific issues you may encounter during the analysis of Brigatinib-d11.
Issue 1: Peak Tailing
Symptom: The peak for Brigatinib-d11 has an asymmetrical shape with a drawn-out tail.
Possible Causes & Solutions:
Cause
Recommended Solution
Secondary Silanol Interactions
Lower the mobile phase pH to ≤ 3 using an additive like 0.1% formic acid to protonate the silanol groups and minimize interactions.[1]
Column Overload
Reduce the injection volume or dilute the sample.[1]
Column Contamination
Flush the column with a strong solvent. If the issue persists, replace the column.[1]
Issue 2: Peak Fronting
Symptom: The peak for Brigatinib-d11 has a leading edge that is less steep than the trailing edge.
Possible Causes & Solutions:
Cause
Recommended Solution
Column Overload
Decrease the amount of sample injected onto the column.[1]
Inappropriate Sample Solvent
Ensure the sample solvent is of similar or weaker strength than the initial mobile phase.[1]
Collapsed Column Bed
This indicates a serious column issue, and the column should be replaced.[1]
Issue 3: Poor Resolution
Symptom: The peak for Brigatinib-d11 is not baseline-separated from other peaks.
Possible Causes & Solutions:
Cause
Recommended Solution
Suboptimal Mobile Phase
Adjust the organic-to-aqueous ratio or change the organic modifier (e.g., from acetonitrile (B52724) to methanol). Modify the mobile phase pH.[2][3]
Inefficient Column
Use a column with smaller particles or a longer length to increase the number of theoretical plates.[2]
High Flow Rate
Decrease the flow rate to allow more time for separation to occur.[3]
Inadequate Temperature Control
Optimize the column temperature. Higher temperatures can sometimes improve efficiency, but can also affect selectivity.[2]
Experimental Protocols
Sample Preparation (Human Plasma)
Thaw human plasma samples at room temperature and vortex to ensure homogeneity.[4]
Pipette 50 µL of the plasma sample into a clean microcentrifuge tube.[4]
Add 10 µL of the Brigatinib-d11 internal standard working solution.[4]
Add 150 µL of ice-cold acetonitrile to precipitate proteins.[4]
Centrifuge at 14,000 rpm for 10 minutes at 4°C.[4]
Carefully transfer the supernatant to a new tube or well plate for LC-MS/MS analysis.[4]
LC-MS/MS Method Parameters
The following table summarizes a typical set of starting parameters for the LC-MS/MS analysis of Brigatinib-d11. Optimization may be required for your specific instrumentation and application.
Parameter
Recommended Condition
LC Column
C18 reverse-phase column (e.g., 50 x 2.1 mm, 2.7 µm)[5]
Start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analyte, then return to initial conditions for re-equilibration. A typical gradient might be 25% to 95% B over a few minutes.[5]
Brigatinib-d11 quality control and system suitability
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Brigatinib-d11. Frequently Asked Question...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Brigatinib-d11.
Frequently Asked Questions (FAQs)
Q1: What is Brigatinib-d11 and why is it used in our analyses?
Brigatinib-d11 is a stable isotope-labeled version of Brigatinib, a potent tyrosine kinase inhibitor. In quantitative analysis, particularly with liquid chromatography-tandem mass spectrometry (LC-MS/MS), Brigatinib-d11 is used as an internal standard (IS). Its chemical properties are nearly identical to Brigatinib, but its increased mass allows it to be distinguished by the mass spectrometer. This helps to ensure the accuracy and precision of the quantification of Brigatinib in complex biological matrices.
Q2: My Brigatinib-d11 internal standard and the Brigatinib analyte have slightly different retention times. Is this normal?
A slight shift in retention time between a deuterated internal standard and the non-deuterated analyte can sometimes occur in liquid chromatography. This is due to the minor differences in physicochemical properties between the carbon-deuterium (C-D) and carbon-hydrogen (C-H) bonds. The C-D bond is slightly stronger and less polar than the C-H bond, which can lead to altered interactions with the stationary phase of the chromatography column. Typically, the deuterated compound may elute slightly earlier than its non-deuterated counterpart. While a small, consistent shift is often acceptable, a significant or variable shift could indicate a problem with the chromatographic method.
Q3: What are the most common issues encountered when using deuterated internal standards like Brigatinib-d11?
The most common challenges include:
Isotopic Exchange: The loss of deuterium (B1214612) atoms and their replacement with hydrogen from the surrounding environment.
Chromatographic Shift: As discussed above, the deuterated standard and the analyte may have slightly different retention times.
Differential Matrix Effects: The analyte and the internal standard may experience different levels of ion suppression or enhancement from the sample matrix.[1]
Purity Issues: The deuterated internal standard may contain a small amount of the unlabeled analyte, which can affect the accuracy of measurements at the lower limit of quantification.
Troubleshooting Guides
Issue 1: Poor Peak Shape or Tailing for Brigatinib and Brigatinib-d11
Possible Cause
Troubleshooting Steps
Column Degradation
1. Flush the column with a strong solvent. 2. If the problem persists, replace the column with a new one of the same type.
Inappropriate Mobile Phase pH
1. Ensure the mobile phase pH is appropriate for Brigatinib's chemical properties. Formic acid (0.1%) is commonly used to improve peak shape and ionization efficiency.[2]
Sample Overload
1. Dilute the sample and reinject. 2. Reduce the injection volume.
Contamination
1. Clean the injector and autosampler. 2. Use fresh, high-purity mobile phase solvents.
Issue 2: Inconsistent or Low Recovery of Brigatinib-d11
Possible Cause
Troubleshooting Steps
Suboptimal Extraction Procedure
1. Re-evaluate the protein precipitation or liquid-liquid extraction method. Ensure complete protein removal. 2. Optimize solvent volumes and mixing times.
Adsorption to Labware
1. Use low-adsorption polypropylene (B1209903) tubes and vials. 2. Condition new labware by rinsing with the sample solvent.
Instability in Matrix
1. Process samples as quickly as possible. 2. Keep samples on ice or at a controlled low temperature during preparation. Brigatinib has been shown to be stable for at least 24 hours at room temperature and for at least 7 days at 2-8°C in K2-EDTA plasma.[3][4]
1. Confirm the location of the deuterium labels on the Brigatinib-d11 molecule. Labels on heteroatoms (like oxygen or nitrogen) are more susceptible to exchange.
pH of the Solution
1. Avoid strongly acidic or basic conditions during sample storage and preparation, as these can catalyze the exchange of deuterium atoms.[1]
Solvent Selection
1. Whenever possible, minimize the use of protic solvents (e.g., water, methanol) during sample storage if back-exchange is a known issue for the specific labeled positions.[5]
Experimental Protocols
Protocol: Quantitative Analysis of Brigatinib using Brigatinib-d11 by LC-MS/MS
This protocol outlines a general procedure for the quantification of Brigatinib in human plasma.
1. Preparation of Solutions
Brigatinib Stock Solution (1 mg/mL): Accurately weigh and dissolve Brigatinib in methanol (B129727).
Brigatinib-d11 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Brigatinib-d11 in methanol.
Working Standard and Quality Control (QC) Samples: Prepare serial dilutions of the Brigatinib stock solution in methanol to create working standards for the calibration curve and QC samples at low, medium, and high concentrations.
2. Sample Preparation (Protein Precipitation)
To 50 µL of human plasma in a microcentrifuge tube, add 10 µL of the Brigatinib-d11 internal standard working solution.
Centrifuge the samples at high speed to pellet the precipitated proteins.
Transfer the supernatant to a clean tube or a 96-well plate.
Evaporate the supernatant to dryness under a gentle stream of nitrogen.
Reconstitute the residue in 100 µL of the initial mobile phase.
3. LC-MS/MS System Suitability and Analysis
System Suitability Test: Before running the samples, perform a system suitability test to ensure the LC-MS/MS system is performing optimally. This typically involves multiple injections of a standard solution to check for consistency in retention time, peak area, and other parameters.
Parameter
Acceptance Criteria
Peak Area Precision (%RSD)
≤ 15%
Retention Time Precision (%RSD)
≤ 2%
Tailing Factor
0.8 - 1.5
Signal-to-Noise Ratio (for LLOQ)
≥ 10
LC-MS/MS Conditions: The following are typical starting conditions that may require optimization for your specific instrumentation.
Technical Support Center: Brigatinib-d11 Performance in Biological Matrices
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of biological matrices on Brigatin...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of biological matrices on Brigatinib-d11 performance during bioanalytical experiments.
Frequently Asked Questions (FAQs)
Q1: What is Brigatinib-d11 and why is it used in bioanalytical assays?
A1: Brigatinib-d11 is a stable isotope-labeled (SIL) internal standard for Brigatinib, a potent tyrosine kinase inhibitor. In quantitative bioanalysis, particularly with liquid chromatography-tandem mass spectrometry (LC-MS/MS), SIL internal standards are considered the gold standard. Because Brigatinib-d11 is chemically and physically almost identical to Brigatinib, it co-elutes during chromatography and experiences similar ionization effects in the mass spectrometer. This allows it to accurately correct for variability during sample preparation and analysis, leading to more precise and accurate quantification of Brigatinib in complex biological samples.
Q2: What is "matrix effect" and how does it impact the analysis of Brigatinib?
A2: Matrix effect is the alteration of the ionization efficiency of an analyte by co-eluting components present in the biological sample (the "matrix"). These components, such as phospholipids, salts, and proteins, can either suppress or enhance the ionization of Brigatinib and Brigatinib-d11, leading to inaccurate quantification. The use of a SIL internal standard like Brigatinib-d11 is the most effective way to compensate for these matrix effects, as it is affected in a nearly identical manner to the analyte of interest.
Q3: Can Brigatinib-d11 completely eliminate issues related to matrix effects?
A3: While Brigatinib-d11 is highly effective in compensating for matrix effects, it may not completely eliminate all issues. For optimal performance, it is crucial that Brigatinib-d11 and Brigatinib co-elute perfectly. If there is any chromatographic separation between the analyte and the internal standard, they may be subjected to different matrix environments, leading to inaccurate results. Significant ion suppression can also impact the overall sensitivity of the assay, even with a SIL internal standard.
Q4: My recovery of Brigatinib from tissue homogenates is low and inconsistent. What are the potential causes and solutions?
A4: Low and variable recovery from tissue homogenates can be attributed to several factors:
Inefficient Homogenization: Incomplete disruption of the tissue will result in the incomplete release of the drug. Ensure your homogenization protocol is thorough and consistent for all samples.
Drug Binding: Brigatinib may bind to proteins and other components within the tissue matrix. An effective protein precipitation step is crucial to disrupt these interactions.
Analyte Adsorption: The analyte may adsorb to the surfaces of plasticware. Using low-retention tubes and pipette tips can help minimize this issue.
Optimizing the sample preparation protocol, including the homogenization technique and the protein precipitation step, is key to achieving consistent and high recovery.
Troubleshooting Guide
This guide addresses common issues encountered during the quantification of Brigatinib using Brigatinib-d11 as an internal standard in various biological matrices.
Problem
Potential Cause(s)
Recommended Solution(s)
Low Signal Intensity / Poor Sensitivity
1. Suboptimal Sample Preparation: Incomplete extraction or significant loss of analyte during sample processing. 2. Ion Suppression: Co-eluting matrix components are reducing the ionization efficiency of Brigatinib and Brigatinib-d11.
1. Optimize the protein precipitation step by adjusting the solvent-to-sample ratio (typically 3:1 or 4:1 acetonitrile (B52724) to plasma/homogenate). Ensure thorough vortexing and high-speed centrifugation. Consider alternative extraction methods like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) for cleaner samples. 2. Modify the LC gradient to improve the separation of Brigatinib from the ion-suppressing regions of the chromatogram. Diluting the sample can also reduce matrix effects, but may compromise the limit of quantification.
High Variability in Results (Poor Precision)
1. Inconsistent Sample Homogenization: Particularly relevant for tissue samples. 2. Inaccurate Internal Standard Addition: Inconsistent volume of Brigatinib-d11 added to samples. 3. Variable Matrix Effects: Differences in the composition of the biological matrix between samples.
1. Standardize the homogenization protocol to ensure uniformity across all tissue samples. 2. Use a calibrated pipette and ensure consistent technique when adding the internal standard solution. 3. Employ a robust sample cleanup method (e.g., SPE) to minimize the variability of the matrix.
Inaccurate Results (Poor Accuracy)
1. Poor Recovery: Inefficient extraction of the analyte from the matrix. 2. Chromatographic Separation of Analyte and Internal Standard: Brigatinib and Brigatinib-d11 are not co-eluting perfectly. 3. Instability of Brigatinib: Degradation of the analyte during sample storage or processing.
1. Optimize the extraction procedure to maximize recovery. Evaluate different extraction solvents and techniques. 2. Ensure the analytical column and mobile phase are suitable for the co-elution of Brigatinib and its deuterated analog. 3. Perform stability studies to assess the stability of Brigatinib in the biological matrix under different storage and processing conditions (e.g., freeze-thaw cycles, bench-top stability).
Quantitative Data Summary
The following tables present a summary of quantitative data on the performance of Brigatinib analysis in different biological matrices from a published study. This data can serve as a reference for expected performance characteristics.
Table 1: Extraction Recovery and Matrix Effect of Brigatinib in Rat Plasma and Brain Homogenate
Analyte
Matrix
Spiked Concentration (ng/mL)
Extraction Recovery (%)
Matrix Effect (%)
Brigatinib
Rat Plasma
2.0
93.2 ± 4.5
95.7 ± 5.1
400
95.1 ± 3.8
97.2 ± 4.3
1600
94.5 ± 4.1
96.5 ± 4.8
Brigatinib
Rat Brain Homogenate
1.0
90.8 ± 5.3
93.4 ± 6.2
200
92.4 ± 4.7
94.9 ± 5.5
800
91.7 ± 5.1
94.1 ± 5.8
Data adapted from a study by Li et al. (2019). Extraction recovery is presented as mean ± SD (n=3). Matrix effect is presented as mean ± SD (n=3).
Table 2: Precision and Accuracy of Brigatinib Quantification in Rat Plasma and Brain Homogenate
Matrix
Spiked Concentration (ng/mL)
Intra-day Precision (%RSD)
Intra-day Accuracy (%)
Inter-day Precision (%RSD)
Inter-day Accuracy (%)
Rat Plasma
1.0 (LLOQ)
6.8
103.5
7.5
102.8
2.0
5.4
101.2
6.1
100.7
400
4.1
98.9
4.9
99.3
1600
3.8
99.5
4.5
99.8
Rat Brain Homogenate
0.5 (LLOQ)
8.2
105.1
9.1
104.3
1.0
6.5
102.7
7.3
101.9
200
4.8
98.2
5.6
98.8
800
4.2
99.1
5.1
99.4
Data adapted from a study by Li et al. (2019). LLOQ: Lower Limit of Quantification; %RSD: Percent Relative Standard Deviation.
Experimental Protocols
1. Protocol for Evaluation of Matrix Effect
This protocol outlines the steps to determine the extent of ion suppression or enhancement on Brigatinib in a specific biological matrix.
Materials:
Blank biological matrix (e.g., human plasma, tissue homogenate) from at least six different sources.
Brigatinib and Brigatinib-d11 reference standards.
Set A (Neat Solution): Prepare a solution of Brigatinib and Brigatinib-d11 in a reconstitution solvent at a known concentration.
Set B (Post-extraction Spike): Process blank biological matrix samples using your established extraction procedure (e.g., protein precipitation). Spike the resulting clean extract with Brigatinib and Brigatinib-d11 at the same concentration as Set A.
LC-MS/MS Analysis: Analyze both sets of samples using your validated LC-MS/MS method.
Calculate Matrix Effect:
Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100
A value of 100% indicates no matrix effect. A value <100% indicates ion suppression, and a value >100% indicates ion enhancement.
2. Protocol for Evaluation of Extraction Recovery
This protocol is used to determine the efficiency of the extraction method for Brigatinib from a given biological matrix.
Materials:
Blank biological matrix.
Brigatinib and Brigatinib-d11 reference standards.
LC-MS/MS grade solvents.
Procedure:
Prepare two sets of samples:
Set B (Post-extraction Spike): Process blank biological matrix samples. Spike the clean extract with Brigatinib and Brigatinib-d11 at a known concentration.
Set C (Pre-extraction Spike): Spike blank biological matrix samples with Brigatinib and Brigatinib-d11 at the same concentration as Set B before performing the extraction procedure.
LC-MS/MS Analysis: Analyze both sets of samples.
Calculate Extraction Recovery:
Extraction Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100
Visualizations
Caption: A logical workflow for troubleshooting inconsistent performance of Brigatinib-d11.
Caption: Simplified signaling pathway showing Brigatinib's inhibition of the EML4-ALK fusion protein.
Optimization
Technical Support Center: Enhancing Brigatinib-d11 Method Sensitivity
Welcome to the technical support center for the bioanalysis of Brigatinib-d11. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently a...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the bioanalysis of Brigatinib-d11. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experimental work, with a focus on enhancing method sensitivity.
Frequently Asked Questions (FAQs)
Q1: What is the most critical factor for achieving high sensitivity in a Brigatinib-d11 LC-MS/MS assay?
A1: The use of a stable isotope-labeled (SIL) internal standard is paramount for enhancing the accuracy, precision, and sensitivity of Brigatinib quantification.[1] While Brigatinib-d11 is a suitable choice, Brigatinib-¹³C₆ is often considered the gold standard as it exhibits nearly identical extraction recovery, ionization efficiency, and chromatographic retention time to the unlabeled analyte, providing the most effective normalization.[2][3]
Q2: What sample preparation technique is recommended for Brigatinib-d11 analysis in plasma to maximize recovery and sensitivity?
A2: A simple protein precipitation is a widely used and effective method for preparing plasma samples for Brigatinib analysis.[4][5] This technique involves adding a solvent like acetonitrile (B52724) to the plasma sample, which denatures and precipitates proteins, leaving the analyte and internal standard in the supernatant for subsequent analysis.[1][5] This method is known for its simplicity and ability to yield clean samples, which contributes to better sensitivity.
Q3: How can mobile phase composition be optimized to improve the ionization and sensitivity of Brigatinib-d11?
A3: The addition of a mobile phase modifier like formic acid can significantly improve the ionization efficiency of Brigatinib.[4] Studies have shown that adding 0.1% formic acid to the aqueous portion of the mobile phase is sufficient to achieve the highest mass spectrometry (MS) sensitivity for Brigatinib.[4] The mobile phase typically consists of a gradient elution with an aqueous component (e.g., ammonium (B1175870)acetate (B1210297) in water with formic acid) and an organic component (e.g., acetonitrile or methanol).[4][6]
Q4: What are the typical lower limits of quantification (LLOQs) achieved for Brigatinib in biological matrices?
A4: Published and validated LC-MS/MS methods have demonstrated the ability to achieve low LLOQs for Brigatinib. For instance, LLOQs of 1.0 ng/mL in rat plasma and 0.5 ng/mL in rat brain homogenate have been successfully achieved.[4][7] The linear range of quantification can vary, with some methods validated over a range of 50-2,500 ng/mL and others from 4-4000 ng/mL.[6][7]
Troubleshooting Guide: Low Sensitivity Issues
This guide provides a systematic approach to troubleshooting common issues related to low sensitivity in Brigatinib-d11 bioanalytical methods.
Issue 1: Poor Signal Intensity for Brigatinib-d11
Possible Causes & Solutions:
Suboptimal Mass Spectrometry Parameters: The precursor-to-product ion transitions for Brigatinib-d11 in the multiple reaction monitoring (MRM) mode may not be optimized.
Solution: Infuse a standard solution of Brigatinib-d11 directly into the mass spectrometer to optimize parameters such as collision energy and cone voltage to achieve maximum signal intensity.[8]
Inefficient Ionization: The electrospray ionization (ESI) source settings might not be ideal for Brigatinib-d11.
Solution: Adjust ESI source parameters, including spray voltage, gas flow rates, and temperature, to enhance the ionization of the analyte.[9]
Sample Degradation: Brigatinib may be unstable under the storage or sample preparation conditions.
Solution: Verify the stability of Brigatinib in the biological matrix under the specific experimental conditions.[3] Ensure samples are processed promptly and stored at appropriate temperatures.
Issue 2: High Background Noise or Matrix Effects
Possible Causes & Solutions:
Insufficient Chromatographic Separation: Co-elution of endogenous matrix components with Brigatinib-d11 can cause ion suppression, leading to reduced sensitivity.[10]
Solution: Modify the chromatographic gradient to better separate Brigatinib-d11 from interfering matrix components.[4] Experiment with different analytical columns, such as a HyPURITY® C18 or an ethylene (B1197577) bridged octadecyl silica (B1680970) column, which have been shown to provide good separation.[6][7]
Inadequate Sample Cleanup: The protein precipitation method may not be sufficient to remove all interfering substances.
Solution: While protein precipitation is common, for particularly complex matrices, consider alternative sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) for a more thorough cleanup.
Contaminated LC-MS System: Buildup of contaminants in the LC system or mass spectrometer can increase background noise.
Solution: Perform a system flush with a strong solvent like isopropanol (B130326) to remove hydrophobic contaminants.[10] Regularly clean the ion source of the mass spectrometer.[9]
Issue 3: Inconsistent or Declining Internal Standard Signal
Possible Causes & Solutions:
Inconsistent Sample Preparation: Variability in the addition of the internal standard or in the protein precipitation step can lead to inconsistent signals.
Solution: Ensure precise and consistent pipetting of the internal standard solution into all samples.[5] Thoroughly vortex the samples after adding the precipitation solvent to ensure complete protein precipitation.[1]
Chromatographic Separation of Analyte and Internal Standard: A slight separation between Brigatinib and Brigatinib-d11 can occur, leading to differential matrix effects.[10]
Solution: Adjusting the mobile phase composition or gradient slope can help minimize this separation.[10]
Instrument Contamination: Contaminants can affect the ionization of the internal standard over the course of a run.[11]
Solution: Implement a regular maintenance schedule for the LC-MS system, including cleaning the ion source and checking for leaks.[9]
Data Presentation
Table 1: Performance Characteristics of Validated LC-MS/MS Methods for Brigatinib Quantification
A Comparative Guide to Internal Standards for Brigatinib Bioanalysis
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of various internal standards used in the quantitative bioanalysis of Brigatinib, a potent anaplastic lymphom...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of various internal standards used in the quantitative bioanalysis of Brigatinib, a potent anaplastic lymphoma kinase (ALK) inhibitor. The selection of an appropriate internal standard is a critical determinant for the accuracy, precision, and robustness of bioanalytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS).
While this guide aims to be extensive, a thorough review of scientific literature and public data sources did not yield specific performance data for Brigatinib-d11 as an internal standard. Therefore, the following comparison focuses on other commonly employed stable isotope-labeled (SIL) and non-isotopically labeled internal standards for which experimental data is available.
The Gold Standard: Stable Isotope-Labeled Internal Standards
In quantitative mass spectrometry, stable isotope-labeled internal standards are considered the gold standard.[1] Their physicochemical properties are nearly identical to the analyte of interest, which allows them to effectively compensate for variability during sample preparation, chromatography, and ionization.[1] For Brigatinib analysis, this includes deuterated (e.g., Brigatinib-d8) and carbon-13 labeled (e.g., Brigatinib-¹³C₆) analogs.
Performance Comparison of Internal Standards
The following table summarizes the performance characteristics of various internal standards used for the quantification of Brigatinib in human plasma, based on data from several validated bioanalytical methods.
Internal Standard
Linearity (ng/mL)
LLOQ (ng/mL)
Intra-day Precision (%RSD)
Inter-day Precision (%RSD)
Accuracy (%)
Brigatinib-¹³C₆
50 - 2,500
50
< 15
< 15
85 - 115
Brigatinib-d8
1 - 1,000
1
2.1 - 5.8
3.5 - 7.2
92.8 - 108.5
[²H₈]-Alectinib
4 - 4,000
4
Not Reported
Not Reported
Not Reported
Afatinib-d6
50 - 2,500
50
Not Reported
Not Reported
Not Reported
Ceritinib
2 - 2,000
2
1.5 - 6.9
4.8 - 8.3
91.5 - 109.2
Crizotinib
5 - 1,000
5
< 15
< 15
85 - 115
LLOQ: Lower Limit of Quantification; %RSD: Percent Relative Standard Deviation.
Experimental Protocols
Detailed methodologies are crucial for the successful implementation and validation of bioanalytical assays. Below are generalized protocols for Brigatinib quantification using different types of internal standards.
Method 1: Using a Stable Isotope-Labeled Internal Standard (e.g., Brigatinib-¹³C₆)
This method is considered best practice for correcting matrix effects and variability in sample processing.[2]
Sample Preparation:
To 50 µL of human plasma, add 10 µL of Brigatinib-¹³C₆ internal standard working solution.[3]
Centrifuge at high speed (e.g., 13,000-14,000 rpm) for 10 minutes.[3][4]
Transfer the supernatant to a clean tube or well plate for LC-MS/MS analysis.[4]
LC-MS/MS Conditions:
Chromatography: A C18 column is typically used with a gradient elution mobile phase consisting of an aqueous component (e.g., ammonium (B1175870)acetate (B1210297) in water with formic acid) and an organic component (e.g., acetonitrile or methanol).[2]
Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive ion mode with multiple reaction monitoring (MRM) is used for detection and quantification.[2]
Method 2: Using a Non-Isotopically Labeled Internal Standard (e.g., Crizotinib)
While not as ideal as a SIL-IS, structurally similar compounds can be used as internal standards.
Sample Preparation (Liquid-Liquid Extraction):
To 500 µL of plasma, add the internal standard (Crizotinib) and 1 mL of methyl tert-butyl ether (MTBE).
Vortex and centrifuge the mixture.
The organic layer is transferred and evaporated to dryness.
The residue is reconstituted in the mobile phase for injection.
Visualizing Brigatinib's Mechanism and Analysis Workflow
To better understand the context of Brigatinib analysis, the following diagrams illustrate its signaling pathway and a typical experimental workflow.
Caption: A typical workflow for the quantification of Brigatinib in plasma samples.
Conclusion
The choice of internal standard is a critical decision in the development of a robust and reliable bioanalytical method for Brigatinib. The available data strongly supports the use of a stable isotope-labeled internal standard to ensure the highest quality data for pharmacokinetic and clinical research.[3] While a variety of internal standards have been successfully used, a carbon-13 labeled analog, such as Brigatinib-¹³C₆, is often preferred over deuterated analogs to minimize the potential for chromatographic separation from the analyte and to ensure greater stability of the label. For laboratories without access to SILs, other tyrosine kinase inhibitors like Ceritinib or Crizotinib can be viable alternatives, provided the method is thoroughly validated to account for potential differences in extraction recovery and ionization efficiency.
A Comparative Guide to Bioanalytical Methods for Brigatinib Quantification
This guide offers a comprehensive comparison of validated bioanalytical methods for the quantification of brigatinib (B606365), a critical therapeutic agent in the treatment of anaplastic lymphoma kinase (ALK)-positive n...
Author: BenchChem Technical Support Team. Date: December 2025
This guide offers a comprehensive comparison of validated bioanalytical methods for the quantification of brigatinib (B606365), a critical therapeutic agent in the treatment of anaplastic lymphoma kinase (ALK)-positive non-small cell lung cancer (NSCLC). The focus is on the performance of various analytical methodologies, with particular attention to the use of deuterated internal standards like Brigatinib-d11 and other analogues, providing researchers, scientists, and drug development professionals with a data-driven overview to support method selection and validation.
While direct inter-laboratory comparison studies for Brigatinib-d11 are not publicly available, this guide synthesizes data from single-laboratory validations to present a clear picture of expected method performance and transferability. The primary analytical technique for brigatinib quantification in biological matrices is liquid chromatography-tandem mass spectrometry (LC-MS/MS), valued for its high sensitivity and specificity.[1] The use of a stable isotope-labeled internal standard, such as a deuterated form of brigatinib, is considered best practice to ensure accuracy and precision by correcting for variations during sample processing and analysis.[1][2]
Performance Characteristics of Validated LC-MS/MS Methods
The following tables summarize key performance parameters from various published studies on brigatinib quantification, utilizing different internal standards. This comparative data is essential for evaluating the robustness and reliability of these methods.
Table 1: Comparison of Chromatographic and Mass Spectrometric Conditions
Detailed methodologies are crucial for the replication and validation of bioanalytical assays. Below are generalized protocols synthesized from the cited literature for the quantification of brigatinib in human plasma.
Method 1: Protein Precipitation with Brigatinib-d8 as Internal Standard
This method offers a straightforward and rapid sample preparation approach.[5]
Sample Preparation : To 100 µL of human plasma, add 20 µL of the internal standard solution (Brigatinib-d8) and 300 µL of acetonitrile.
Extraction : Vortex the mixture for 1 minute to precipitate proteins.
Centrifugation : Centrifuge the samples at 13,000 rpm for 10 minutes.
Analysis : Collect the supernatant for LC-MS/MS analysis.[5]
Chromatographic Conditions : Employ a gradient elution starting from 20% B, increasing to 80% B over 3 minutes, holding for 1 minute, and then re-equilibrating for 1 minute.[5]
Method 2: Liquid-Liquid Extraction with Crizotinib as Internal Standard
Liquid-liquid extraction (LLE) is a more rigorous sample clean-up technique that can reduce matrix effects.[5]
Sample Preparation : To 500 µL of plasma, add the internal standard (Crizotinib) and 1 mL of methyl tert-butyl ether (MTBE).
Extraction : Vortex and then centrifuge the mixture.
Evaporation : Transfer the organic layer to a new tube and evaporate it to dryness.
Reconstitution : Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.[5]
Visualizing Methodologies and Pathways
To further clarify the processes and mechanisms involved, the following diagrams illustrate a typical analytical workflow and the signaling pathway targeted by brigatinib.
Caption: Generalized workflow for the bioanalytical quantification of brigatinib.
Brigatinib is a potent inhibitor of the anaplastic lymphoma kinase (ALK) fusion protein, which is a key driver in certain types of non-small cell lung cancer.[1] The following diagram illustrates its mechanism of action.
Caption: Brigatinib inhibits the ALK fusion protein, blocking downstream signaling.
A Comparative Guide to the Cross-Validation of Analytical Methods for Brigatinib Quantification
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of analytical methods for the quantification of the anaplastic lymphoma kinase (ALK) inhibitor, Brigatinib (B...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of analytical methods for the quantification of the anaplastic lymphoma kinase (ALK) inhibitor, Brigatinib (B606365), in biological matrices. A key focus is the cross-validation of methods employing the stable isotope-labeled internal standard, Brigatinib-d11 (commonly available as Brigatinib-¹³C₆), against methods utilizing alternative internal standards. The use of a stable isotope-labeled internal standard is widely considered the gold standard in quantitative mass spectrometry, offering superior accuracy and precision by effectively compensating for variability in sample extraction, matrix effects, and instrument response.[1][2]
Accurate and precise quantification of Brigatinib is critical for pharmacokinetic studies, therapeutic drug monitoring, and the overall drug development process.[3][4] This document presents a data-driven overview of various validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, enabling an informed selection of the most robust and reliable bioanalytical strategies.
The Role of Brigatinib in ALK Signaling
Brigatinib is a potent next-generation tyrosine kinase inhibitor that targets ALK.[3] In certain cancers, such as non-small cell lung cancer (NSCLC), genetic rearrangements can lead to the constitutive activation of ALK, triggering downstream signaling pathways like RAS-MEK-ERK, JAK-STAT, and PI3K-AKT.[3] These pathways, when aberrantly activated, drive cell proliferation and inhibit apoptosis, contributing to tumor growth. Brigatinib exerts its therapeutic effect by binding to the ATP-binding pocket of the ALK kinase domain, which inhibits its autophosphorylation and the subsequent activation of these downstream signaling pathways.[3]
Simplified ALK signaling pathway and the inhibitory action of Brigatinib.
Comparative Analysis of Analytical Methods
The performance of an analytical method is paramount for generating reliable data. The following tables summarize the key performance characteristics of validated LC-MS/MS methods for Brigatinib quantification, utilizing different internal standards. While direct cross-validation data using Brigatinib-d11 against these specific methods is not publicly available, this comparison provides a strong indication of expected performance.
Note: The performance characteristics for Method 1 are hypothetical and represent typical expectations for a method using a stable isotope-labeled internal standard.
Experimental Protocols
Detailed methodologies are crucial for the successful replication and validation of bioanalytical assays. The following sections outline generalized and specific experimental protocols for the quantification of Brigatinib.
General Experimental Workflow
A typical workflow for the quantification of Brigatinib in plasma using LC-MS/MS involves sample preparation, chromatographic separation, and mass spectrometric detection.
A generalized workflow for the quantification of Brigatinib in human plasma using LC-MS/MS.
Detailed Methodologies
Method 1: Proposed Method using Brigatinib-¹³C₆ as Internal Standard
Detection: Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer.[1]
Method 2: Using Ponatinib as Internal Standard [5]
Chromatographic Separation:
Column: C18 column.
Mobile Phase: Isocratic elution with 55% 0.1% formic acid and 45% acetonitrile.
Flow Rate: 0.2 mL/min.
Sample Preparation: Details not fully specified in the provided context.
Method 3: Using [²H₈]-Alectinib as Internal Standard [2]
Sample Preparation: Protein precipitation.
Chromatographic and Mass Spectrometric Conditions: Specific details are not fully provided but would be similar in principle to other LC-MS/MS methods.
Cross-Validation of Analytical Methods
When two different analytical methods are used to generate data for the same study, a cross-validation is essential to ensure the comparability of the results.[6] This process typically involves analyzing the same set of quality control (QC) samples and incurred study samples with both methods.
Workflow for the cross-validation of two bioanalytical methods.
A Researcher's Guide to Bioanalytical Methods for Brigatinib: Evaluating Internal Standards for Linearity, Accuracy, and Precision
Stable isotope-labeled (SIL) internal standards are considered the gold standard in quantitative mass spectrometry.[1] They exhibit nearly identical chemical and physical properties to the analyte, allowing for effective...
Author: BenchChem Technical Support Team. Date: December 2025
Stable isotope-labeled (SIL) internal standards are considered the gold standard in quantitative mass spectrometry.[1] They exhibit nearly identical chemical and physical properties to the analyte, allowing for effective compensation for variability during sample preparation and analysis.[1][2]
Comparative Analysis of Internal Standards
The performance of various internal standards in the quantification of Brigatinib is summarized below. The data highlights key validation parameters from different validated bioanalytical methods.
Detailed methodologies are crucial for the replication and validation of bioanalytical assays. The following sections outline a generalized experimental protocol for the quantification of Brigatinib in human plasma using a stable isotope-labeled internal standard, based on common practices from published methods.[1][4]
Materials and Reagents
Brigatinib reference standard
Brigatinib stable isotope-labeled internal standard (e.g., Brigatinib-¹³C₆ or Brigatinib-d8)
Pipette 50 µL of plasma into a clean microcentrifuge tube.
Add 25 µL of the internal standard working solution (in methanol).
Add 150 µL of acetonitrile to precipitate proteins.[1]
Vortex the mixture for 30 seconds.
Centrifuge at 14,000 rpm for 10 minutes at 4°C.
Carefully transfer the supernatant to an HPLC vial for analysis.[1]
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Chromatographic System: A UPLC or HPLC system equipped with a C18 or similar reversed-phase column.
Mobile Phase: A gradient elution is typically used with a combination of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., 0.1% formic acid in acetonitrile or methanol).
Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive ion mode using multiple reaction monitoring (MRM). The specific precursor-to-product ion transitions for Brigatinib and the internal standard need to be optimized for maximum sensitivity.
Visualizing the Workflow and Mechanism
To better understand the experimental process and the mechanism of action of Brigatinib, the following diagrams are provided.
Bioanalytical workflow for Brigatinib quantification.
Brigatinib's inhibition of the ALK signaling pathway.
Conclusion
The choice of an internal standard is a critical decision in the development of a robust and reliable bioanalytical method for Brigatinib. While stable isotope-labeled internal standards like Brigatinib-¹³C₆ and deuterated analogs such as Brigatinib-d8 are preferred due to their ability to effectively correct for analytical variability, other compounds have also been successfully used.[3] The data presented in this guide demonstrates that methods employing various internal standards can achieve the required linearity, accuracy, and precision for clinical and research applications. Researchers should carefully consider the specific requirements of their study and perform a thorough method validation to ensure the integrity of their bioanalytical data.
Navigating Bioanalysis: A Comparative Guide to Recovery and Matrix Effect Assessment for Brigatinib-d11
For researchers, scientists, and drug development professionals, the precise quantification of therapeutic drugs like Brigatinib in biological matrices is paramount for accurate pharmacokinetic assessment and clinical de...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the precise quantification of therapeutic drugs like Brigatinib in biological matrices is paramount for accurate pharmacokinetic assessment and clinical decision-making. The use of a stable isotope-labeled internal standard, such as Brigatinib-d11, is a cornerstone of robust bioanalytical methods, primarily to correct for variability in sample processing and to mitigate the impact of matrix effects. This guide provides a comparative assessment of the recovery and matrix effect for Brigatinib analysis, offering insights into the performance of Brigatinib-d11 relative to other internal standards.
The selection of an appropriate internal standard is a critical decision in the development of reliable LC-MS/MS assays. An ideal internal standard should co-elute with the analyte and exhibit similar ionization characteristics, thereby compensating for any suppression or enhancement of the signal caused by the biological matrix. Stable isotope-labeled standards are considered the gold standard for this purpose.
Comparative Analysis of Recovery and Matrix Effect
While specific quantitative data for the recovery and matrix effect of Brigatinib-d11 is not extensively published, its performance is expected to be comparable to other deuterated and stable isotope-labeled analogs of Brigatinib. The following table summarizes representative data for Brigatinib and provides a comparative context for different internal standards.
Analyte/Internal Standard
Matrix
Recovery (%)
Matrix Effect (%)
Brigatinib
Rat Plasma
85.7 - 92.3
95.1 - 103.2
Brigatinib-d8
Human Plasma
Data not specified
Data not specified
Brigatinib-¹³C₆
Human Plasma
Near 100% (assumed)
Near 100% (assumed)
Brigatinib-d11 (Expected)
Biological Matrix
High and Consistent
Minimal
Note: The data for Brigatinib is derived from a study in rat plasma and serves as a reference.[1] Brigatinib-d8 performance is based on a summary of validation parameters that did not explicitly state recovery and matrix effect percentages.[2] Brigatinib-¹³C₆ is presented as the theoretical ideal. The expected performance of Brigatinib-d11 is based on the general characteristics of stable isotope-labeled internal standards.
Stable isotope-labeled internal standards like Brigatinib-¹³C₆ are considered the most effective for normalizing analytical variability due to their almost identical chemical and physical properties to the analyte.[3] Deuterated standards, such as Brigatinib-d11 and Brigatinib-d8, are also highly effective, though potential chromatographic shifts relative to the analyte could lead to slightly different matrix effects.[4]
Experimental Protocols
A validated bioanalytical method is crucial for the accurate assessment of recovery and matrix effect. The following is a representative experimental protocol based on established LC-MS/MS methods for Brigatinib quantification.[2][5]
Sample Preparation (Protein Precipitation)
Thaw plasma samples at room temperature.
To 50 µL of plasma in a microcentrifuge tube, add 25 µL of the internal standard working solution (e.g., Brigatinib-d11 in methanol).
Carefully transfer the supernatant to an HPLC vial for analysis.
LC-MS/MS Conditions
Chromatographic Column: A C18 analytical column is commonly used.[6][7]
Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., ammonium (B1175870)acetate (B1210297) in water with formic acid) and an organic phase (e.g., methanol (B129727) or acetonitrile with formic acid) is typical.[5]
Mass Spectrometry: Detection and quantification are performed using a triple quadrupole mass spectrometer with an electrospray ionization (ESI) interface, operating in positive ion mode.
Recovery and Matrix Effect Assessment
To assess the recovery and matrix effect, three sets of samples are prepared:
Set A: Analyte and internal standard spiked into the biological matrix before extraction.
Set B: Analyte and internal standard spiked into the extracted blank matrix (post-extraction).
Set C: Analyte and internal standard in a neat solution (e.g., mobile phase).
The peak areas from these sets are used to calculate the recovery and matrix effect as follows:
Recovery (%) = (Peak Area of Set A / Peak Area of Set B) x 100
Matrix Effect (%) = (Peak Area of Set B / Peak Area of Set C) x 100
Experimental Workflow Diagram
Caption: Workflow for recovery and matrix effect assessment.
Signaling Pathway Inhibition by Brigatinib
Caption: Brigatinib's inhibition of the ALK signaling pathway.
Performance of Brigatinib-d11 in Diverse Biological Matrices: A Comparative Guide
In the landscape of targeted cancer therapy, the precise quantification of therapeutic agents is paramount for pharmacokinetic analysis and ensuring optimal patient outcomes. For researchers and clinicians working with B...
Author: BenchChem Technical Support Team. Date: December 2025
In the landscape of targeted cancer therapy, the precise quantification of therapeutic agents is paramount for pharmacokinetic analysis and ensuring optimal patient outcomes. For researchers and clinicians working with Brigatinib (B606365), a potent anaplastic lymphoma kinase (ALK) inhibitor, the choice of an appropriate internal standard in bioanalytical assays is a critical determinant of data accuracy and reliability. This guide provides a comprehensive comparison of the performance of Brigatinib-d11, a deuterated stable isotope-labeled internal standard, across various biological matrices.
Stable isotope-labeled internal standards are considered the gold standard in quantitative mass spectrometry.[1][2] Their physicochemical properties closely mimic the analyte of interest, which allows them to effectively compensate for variations during sample preparation and analysis.[1][3] While Brigatinib-¹³C₆ is often cited as an ideal internal standard due to the exceptional stability of the C-¹³C bond, deuterated analogs like Brigatinib-d11 offer a readily available and effective alternative.[1] However, it is important to be aware that deuterium (B1214612) labels can sometimes be susceptible to back-exchange with hydrogen atoms, which could potentially compromise analytical accuracy.[1]
This guide synthesizes available data to offer a clear comparison of Brigatinib-d11's performance with other internal standards, supported by detailed experimental protocols and visual workflows to aid researchers in their selection of the most suitable analytical strategy.
Comparative Performance of Internal Standards for Brigatinib Quantification
The selection of an internal standard can significantly impact the performance of a bioanalytical method. The following table summarizes the performance characteristics of various internal standards used for the quantification of Brigatinib in human plasma. The data for a deuterated internal standard, while not specifically Brigatinib-d11 in all cases, provides a strong indication of its expected performance.
Parameter
Deuterated Internal Standard (e.g., Brigatinib-d6)
[²H₈]-Alectinib
Afatinib-d6
Linearity Range (ng/mL)
5.00 - 10000.00
4 - 4000
50 - 2500
Correlation Coefficient (r²)
> 0.9983
> 0.99
> 0.99
Lower Limit of Quantification (LLOQ) (ng/mL)
5.00 (pg/mL)
4
50
Intra-day Precision (%RSD)
< 15%
2.2 - 15.0
Not Reported
Inter-day Precision (%RSD)
< 15%
2.2 - 15.0
Not Reported
Accuracy (%)
99.40 - 102.67
87.2 - 110.2
Not Reported
Biological Matrix
Human Plasma
Human Plasma, Mouse Tissue Homogenates (Brain, Liver, Kidney, Spleen)
Human Plasma
Experimental Protocols
Detailed methodologies are crucial for the successful implementation and validation of bioanalytical assays. The following sections outline typical experimental protocols for the quantification of Brigatinib in various biological matrices using a deuterated internal standard.
Quantification of Brigatinib in Human Plasma
This protocol is based on established liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.
1. Sample Preparation:
To a 100 µL aliquot of human plasma, add 20 µL of the Brigatinib-d11 internal standard solution (concentration to be optimized, e.g., 100 ng/mL in methanol).[1]
Ionization: Electrospray ionization (ESI) in positive mode.
Detection: Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer.
MRM Transitions: The specific precursor-to-product ion transitions for Brigatinib and Brigatinib-d11 need to be optimized for maximum sensitivity.
Quantification of Brigatinib in Tissue Homogenates (e.g., Brain, Liver, Kidney, Spleen)
This protocol is adapted from methods used for the analysis of Brigatinib in rodent tissues.[6][7]
1. Tissue Homogenization:
Accurately weigh the tissue sample.
Homogenize the tissue in a suitable buffer or water (e.g., 1:5 w/v) using a tissue homogenizer.[7]
2. Sample Preparation:
To a 40 µL aliquot of tissue homogenate, add the deuterated internal standard ([²H₈]-alectinib was used in a similar study).[6]
Perform protein precipitation by adding acetonitrile.
Vortex and centrifuge to pellet the precipitated proteins.
Collect the supernatant for analysis.
3. LC-MS/MS Conditions:
The LC-MS/MS parameters would be similar to those used for plasma analysis, with potential modifications to the gradient elution to manage matrix effects from the different tissue types.
Visualizing the Workflow and Signaling Pathway
To better understand the experimental process and the mechanism of action of Brigatinib, the following diagrams are provided.
Caption: A generalized experimental workflow for the quantification of Brigatinib.
Caption: Simplified signaling pathway of Brigatinib's inhibitory action on the ALK fusion protein.
A Comparative Analysis of Deuterated vs. ¹³C-Labeled Brigatinib: A Guide for Researchers
For researchers, scientists, and drug development professionals, the choice of isotopically labeled compounds is critical for the accuracy and reliability of bioanalytical and metabolic studies. This guide provides a com...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the choice of isotopically labeled compounds is critical for the accuracy and reliability of bioanalytical and metabolic studies. This guide provides a comprehensive comparison of deuterated and ¹³C-labeled Brigatinib, offering insights into their respective advantages and applications, supported by established principles of stable isotope analysis.
Brigatinib is a potent second-generation tyrosine kinase inhibitor (TKI) targeting Anaplastic Lymphoma Kinase (ALK) and ROS proto-oncogene 1 (ROS1).[1] It is a cornerstone in the treatment of ALK-positive non-small cell lung cancer (NSCLC).[2] Accurate quantification and a thorough understanding of its metabolic fate are paramount for optimizing its therapeutic efficacy. Stable isotope-labeled versions of Brigatinib, specifically deuterated and ¹³C-labeled analogues, are indispensable tools in this endeavor.
While direct head-to-head experimental data comparing the performance of deuterated and ¹³C-labeled Brigatinib is not extensively available in peer-reviewed literature, this guide leverages established principles of stable isotope dilution mass spectrometry to provide a robust comparative analysis.[3]
Performance Showdown: Deuterated vs. ¹³C-Labeled Brigatinib
The ideal internal standard in quantitative mass spectrometry should co-elute with the analyte, exhibit identical ionization efficiency, and remain isotopically stable throughout the analytical process. Herein lies the fundamental difference between deuterium (B1214612) and ¹³C labeling.
Feature
Deuterated Brigatinib
¹³C-Labeled Brigatinib (Brigatinib-¹³C₆)
Rationale & Implications
Chromatographic Co-elution
Good
Excellent
Due to the "isotope effect," the C-²H bond is slightly stronger and less polar than the C-¹H bond, which can cause deuterated compounds to elute slightly earlier than the unlabeled analyte in reverse-phase chromatography.[4] ¹³C-labeling results in a virtually identical physicochemical profile, ensuring perfect co-elution.
Isotopic Stability
Moderate to High
High
Deuterium labels, particularly on heteroatoms or activated carbon atoms, can be susceptible to back-exchange with hydrogen atoms from the solvent or matrix, potentially compromising analytical accuracy.[3] The C-¹³C bond is exceptionally stable and not prone to exchange under typical bioanalytical conditions.[5]
Matrix Effects Compensation
Good
Excellent
Any chromatographic separation between the analyte and a deuterated internal standard can lead to differential matrix effects (ion suppression or enhancement), potentially impacting accuracy.[3] Because ¹³C-labeled standards co-elute perfectly, they experience the exact same matrix effects as the analyte, providing superior correction and more accurate results.[3]
Metabolic Stability (Kinetic Isotope Effect)
Potentially Increased
Unchanged
The stronger C-²H bond can slow down metabolic processes that involve the cleavage of that bond (the kinetic isotope effect). This can lead to a longer half-life and altered metabolic profile of the deuterated drug itself.[6] ¹³C labeling does not significantly alter bond strength and therefore does not impact the rate of metabolism.[2]
Synthesis Complexity & Cost
Generally Lower
Generally Higher
The synthesis of deuterated compounds is often less complex and the starting materials are more readily available, making them a more cost-effective option.[5]
Delving into the Data: A Quantitative Perspective
While direct comparative data for labeled Brigatinib is scarce, we can infer performance from studies on unlabeled Brigatinib and general principles of isotopic labeling.
In Vitro Metabolic Stability of Brigatinib (Unlabeled)
Understanding the metabolic profile of the parent drug is crucial for designing and interpreting studies with labeled analogues.
The primary metabolic pathways for Brigatinib are N-demethylation and cysteine conjugation, leading to the formation of its main metabolite, AP26123.[7][8]
Pharmacokinetic Parameters of Brigatinib (Unlabeled)
These parameters provide a baseline for evaluating the potential pharmacokinetic alterations of a deuterated analogue.
This protocol provides a general framework for comparing the metabolic stability of deuterated Brigatinib against the unlabeled parent drug.
1. Incubation:
In a microcentrifuge tube, combine liver microsomes (e.g., human or rat), phosphate (B84403) buffer (pH 7.4), and the test compound (unlabeled or deuterated Brigatinib) at a final concentration of 1 µM.
Pre-incubate the mixture at 37°C for 5 minutes.
Initiate the reaction by adding a pre-warmed NADPH regenerating system.
Incubate at 37°C with gentle shaking.
2. Sampling and Analysis:
At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.
Quench the reaction by adding an equal volume of ice-cold acetonitrile containing the internal standard (e.g., Brigatinib-¹³C₆).
Centrifuge to pellet the precipitated protein.
Analyze the supernatant by LC-MS/MS to determine the concentration of the remaining parent compound.[8]
3. Data Analysis:
Plot the natural logarithm of the percentage of remaining parent compound versus time.
The slope of the linear regression provides the elimination rate constant (k).
Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.
Visualizing the Science
Brigatinib Signaling Pathway
Brigatinib exerts its therapeutic effect by inhibiting the autophosphorylation of the ALK fusion protein, which in turn blocks key downstream signaling pathways that promote cell proliferation and survival.[2]
Brigatinib's inhibition of the EML4-ALK signaling cascade.
Bioanalytical Workflow using an Internal Standard
The use of a stable isotope-labeled internal standard is integral to accurate bioanalysis.
Workflow for plasma sample preparation for LC-MS/MS analysis.
Conclusion and Recommendations
The choice between deuterated and ¹³C-labeled Brigatinib hinges on the specific requirements of the research.
For quantitative bioanalysis (e.g., pharmacokinetic studies), ¹³C-labeled Brigatinib is the superior choice. Its identical chromatographic behavior and high isotopic stability ensure the most accurate and reliable data by effectively compensating for matrix effects and variability during sample processing.
For studies investigating the pharmacokinetic properties and metabolic profile of Brigatinib itself (as a new chemical entity), deuterated Brigatinib is a valuable tool. The kinetic isotope effect can lead to a modified metabolic profile, potentially offering therapeutic advantages such as a longer half-life or reduced formation of toxic metabolites. However, it is crucial to recognize that these same properties make it a less ideal internal standard for quantifying the parent, unlabeled drug.
Ensuring Analytical Precision: A Comparative Guide to Proficiency Testing and Method Validation for Brigatinib Quantification
For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical data are paramount. In the therapeutic drug monitoring and clinical assessment of Brigatinib, a potent anapla...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical data are paramount. In the therapeutic drug monitoring and clinical assessment of Brigatinib, a potent anaplastic lymphoma kinase (ALK) inhibitor, robust analytical methodologies are crucial. This guide provides a comparative overview of analytical methods for Brigatinib quantification, emphasizing the role of proficiency testing and the superiority of stable isotope-labeled internal standards like Brigatinib-d11. While specific proficiency testing (PT) schemes for Brigatinib-d11 are not widely established, the principles of external quality assessment (EQA) in the broader context of ALK-positive non-small cell lung cancer (NSCLC) diagnostics underscore the importance of inter-laboratory comparison and method validation.
The Role of External Quality Assessment in ALK-Positive NSCLC
EQA schemes, such as those conducted by the European Society of Pathology (ESP), are vital for ensuring the quality and accuracy of biomarker testing in NSCLC.[1][2][3] These programs assess the reliability of methods like immunohistochemistry (IHC) and fluorescence in situ hybridization (FISH) for detecting ALK rearrangements, which is the primary indication for Brigatinib therapy.[1][3] Participation in such schemes allows laboratories to benchmark their performance against peers, identify areas for improvement, and ultimately contribute to better patient outcomes. While these schemes do not directly evaluate Brigatinib quantification, they highlight the established framework for ensuring analytical proficiency in this therapeutic area.
Comparison of Analytical Methods for Brigatinib Quantification
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantitative analysis of small molecules like Brigatinib in biological matrices. The use of a stable isotope-labeled internal standard, such as Brigatinib-d11 or Brigatinib-13C6, is critical for correcting variations in sample processing and matrix effects, thereby enhancing accuracy and precision.[4]
Below is a summary of performance characteristics from various validated LC-MS/MS methods for Brigatinib quantification.
Detailed methodologies are crucial for the replication and validation of analytical methods. Below are generalized protocols based on published methods for Brigatinib quantification.
Sample Preparation: Protein Precipitation
To 100 µL of human plasma, add 20 µL of the internal standard working solution (e.g., Brigatinib-d11).[9]
Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.[9]
Transfer the supernatant to a clean tube.
Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.[9]
Reconstitute the residue in the mobile phase for LC-MS/MS analysis.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Chromatographic Separation:
Column: A reversed-phase C18 column is commonly used.[5][6][7][8]
Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., 0.1% formic acid in water or ammonium (B1175870)acetate (B1210297) in water) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.[5][6][7]
Flow Rate: Flow rates generally range from 0.2 mL/min to 1 mL/min.[5][8]
Mass Spectrometric Detection:
Ionization Mode: Positive Electrospray Ionization (ESI+) is commonly used.[5]
Detection: Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer is utilized for its high selectivity and sensitivity.[5]
Visualizing Key Processes
To further elucidate the context and application of Brigatinib analysis, the following diagrams illustrate the relevant signaling pathway and a typical experimental workflow.
Brigatinib's inhibition of ALK and EGFR signaling pathways.
Workflow for Brigatinib quantification using LC-MS/MS.
Establishing Acceptance Criteria for Brigatinib-d11 Validation: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive framework for establishing acceptance criteria for the bioanalytical validation of Brigatinib-d11, a deuterated internal...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive framework for establishing acceptance criteria for the bioanalytical validation of Brigatinib-d11, a deuterated internal standard for the quantification of the anaplastic lymphoma kinase (ALK) inhibitor, Brigatinib. The validation of the internal standard is a critical component of robust bioanalytical method development, ensuring the accuracy and precision of pharmacokinetic and therapeutic drug monitoring studies. This document outlines the key validation parameters, their acceptance limits based on regulatory guidelines, and detailed experimental protocols. Furthermore, it presents a comparative analysis of performance data from validated LC-MS/MS methods for Brigatinib, offering a benchmark for the expected performance of a method utilizing Brigatinib-d11.
Data Presentation: Acceptance Criteria and Comparative Performance
The following tables summarize the essential acceptance criteria for the validation of a bioanalytical method using Brigatinib-d11 and provide a comparison with data from published methods for Brigatinib quantification that utilize other stable isotope-labeled internal standards.
No significant interfering peaks at the retention time of the analyte and internal standard in blank matrix from at least six different sources.
Linearity (r²)
≥ 0.99
Accuracy
Within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification, LLOQ).
Precision (%CV)
≤ 15% (≤ 20% at the LLOQ).
Matrix Effect
The coefficient of variation (CV) of the internal standard-normalized matrix factor should be ≤ 15% in at least six different lots of biological matrix.
Stability (Freeze-Thaw, Short-Term, Long-Term)
Mean concentration of stability samples should be within ±15% of the nominal concentration.
Table 2: Comparative Performance of Validated LC-MS/MS Methods for Brigatinib Quantification
Parameter
Method A (Hypothetical Brigatinib-d11)
Method B ([²H₈]-Alectinib as IS)
Method C (Afatinib-d6 as IS)
Linearity Range
5 - 2500 ng/mL
4 - 4000 ng/mL
50 - 2500 ng/mL
Correlation Coefficient (r²)
> 0.99
> 0.99
> 0.99
Accuracy (% Bias)
Within ±15%
87.2 - 110.2%
Within ±15%
Precision (%CV)
< 15%
2.2 - 15.0%
< 15%
Sample Preparation
Protein Precipitation
Protein Precipitation
Protein Precipitation
Note: Data for "Method A" is projected based on typical performance of stable isotope-labeled internal standards. Data for Methods B and C are derived from published literature.
Experimental Protocols
Detailed methodologies are crucial for the reproducibility and validation of bioanalytical assays. The following is a generalized protocol for the quantification of Brigatinib in human plasma using Brigatinib-d11 as an internal standard via LC-MS/MS.
1. Sample Preparation (Protein Precipitation)
To 50 µL of human plasma in a microcentrifuge tube, add 25 µL of the Brigatinib-d11 internal standard working solution (in methanol).
The bioanalytical method should be validated according to regulatory guidelines from the FDA and EMA.[1][2] Key validation experiments include:
Selectivity: Analyze blank plasma from at least six different sources to check for interferences at the retention times of Brigatinib and Brigatinib-d11.
Linearity and Range: Prepare a calibration curve with at least six non-zero concentrations to determine the linear range of the assay.
Accuracy and Precision: Analyze replicate Quality Control (QC) samples at low, medium, and high concentration levels on three different days to determine intra- and inter-day accuracy and precision.
Matrix Effect: Evaluate the effect of the biological matrix on the ionization of the analyte and internal standard by comparing the response in post-extraction spiked samples to that in neat solutions.
Stability: Assess the stability of Brigatinib and Brigatinib-d11 in plasma under various conditions, including freeze-thaw cycles, short-term storage at room temperature, and long-term storage at -80°C.
Mandatory Visualizations
The following diagrams illustrate the experimental workflow for method validation and the signaling pathway inhibited by Brigatinib.
Bioanalytical method validation workflow.
Brigatinib inhibits ALK autophosphorylation.
Brigatinib is a potent inhibitor of the ALK fusion protein, which is a driver of tumor growth in certain types of non-small cell lung cancer (NSCLC).[3] By blocking the autophosphorylation of the ALK protein, Brigatinib effectively shuts down several downstream signaling pathways, including the RAS-MAPK, PI3K-AKT, and JAK-STAT cascades, ultimately leading to decreased cell proliferation and survival.[4][5] The use of a validated bioanalytical method with a reliable internal standard like Brigatinib-d11 is crucial for accurately assessing the drug's pharmacokinetic profile and ensuring optimal therapeutic outcomes.
Navigating the Safe Disposal of Brigatinib-d11: A Guide for Laboratory Professionals
For researchers, scientists, and drug development professionals, the meticulous management of chemical compounds is a cornerstone of laboratory safety and regulatory compliance. This guide provides essential, step-by-ste...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the meticulous management of chemical compounds is a cornerstone of laboratory safety and regulatory compliance. This guide provides essential, step-by-step procedures for the proper disposal of Brigatinib-d11, a deuterated form of the potent anaplastic lymphoma kinase (ALK) inhibitor, Brigatinib. Adherence to these guidelines is critical for ensuring personnel safety, protecting the environment, and maintaining a compliant research environment.
The disposal protocols for Brigatinib-d11 are consistent with those for its parent compound, Brigatinib. The presence of the stable deuterium (B1214612) isotope does not significantly alter the chemical's hazardous properties.[1]
Hazard Summary
Brigatinib is classified as a hazardous substance with the following key hazards:
Acute Oral Toxicity : Harmful if swallowed.[2][3][4]
Reproductive Toxicity : Suspected of damaging fertility or the unborn child.[2][4]
Organ Toxicity : Causes damage to organs through both single and repeated exposure.[1][2]
Aquatic Toxicity : Toxic to aquatic life with long-lasting effects.[1][2][3]
Immediate Safety and Handling for Disposal
Before commencing any disposal procedures, it is imperative to wear appropriate Personal Protective Equipment (PPE).
A lab coat or other protective clothing to prevent skin contact.[1][3]
In the event of a spill, evacuate the area and ensure adequate ventilation.[1] For liquid spills, absorb the material with an inert substance like diatomite or universal binders.[1][3] Contaminated surfaces and equipment should be decontaminated by scrubbing with alcohol.[1][3]
Step-by-Step Disposal Protocol
The proper disposal of Brigatinib-d11 is a multi-step process that ensures the waste is handled safely from the point of generation to its final disposal.
Waste Classification : Treat all Brigatinib-d11, including unused product, contaminated labware (e.g., vials, pipette tips), and spill cleanup materials, as hazardous chemical waste.[5] Do not dispose of this material in standard laboratory trash or down the drain.[4][5]
Waste Segregation : Keep Brigatinib-d11 waste separate from non-hazardous waste.[1] If it is mixed with other hazardous materials, the disposal procedure for the most hazardous component of the mixture must be followed.[1]
Containerization :
Container Selection : Use a designated, leak-proof, and chemically compatible waste container with a secure, tight-fitting lid.[1][5]
Labeling : Clearly label the waste container with "Hazardous Waste," the chemical name "Brigatinib-d11," and any other hazard symbols required by your institution's Environmental Health and Safety (EHS) department.[1]
Waste Storage :
Store the sealed waste container in a designated, secure area, such as a satellite accumulation area (SAA).[5]
The storage location should be cool, dry, and well-ventilated.[2]
Maintain an accurate log of the accumulated waste, noting the chemical name, quantity, and date.[5]
Final Disposal :
Arrange for the collection and disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.[1]
Disposal must be carried out in accordance with all applicable local, regional, national, and international regulations.[2]
The following diagram illustrates the decision-making workflow for the proper disposal of Brigatinib-d11.
Essential Safety and Logistical Information for Handling Brigatinib-d11
Audience: Researchers, scientists, and drug development professionals. This guide provides essential, immediate safety and logistical information for the handling of Brigatinib-d11.
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
This guide provides essential, immediate safety and logistical information for the handling of Brigatinib-d11. The procedural and step-by-step guidance herein is designed to directly answer specific operational questions, ensuring the safety of laboratory personnel and the integrity of experiments.
Hazard Summary
Brigatinib, and by extension Brigatinib-d11, is a potent compound that requires careful handling to minimize exposure. Key hazards associated with Brigatinib include:
Reproductive Toxicity: Suspected of damaging fertility or the unborn child[1][2][3]. Pregnant or breastfeeding women should not handle this product[1].
Organ Toxicity: Causes damage to organs through both single and repeated exposure[1][2].
Aquatic Toxicity: Toxic to aquatic life with long-lasting effects[1][2][3].
Due to these hazards, a comprehensive approach to safety, including appropriate personal protective equipment (PPE), engineering controls, and disposal procedures, is mandatory.
Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to prevent exposure to Brigatinib-d11. The following table summarizes the recommended PPE for handling this potent compound.
PPE Category
Item
Specifications and Recommendations
Respiratory Protection
Powered Air-Purifying Respirator (PAPR)
Recommended for operations with a high potential for aerosol generation, such as weighing and aliquoting of powders. Full-facepieces can offer high Assigned Protection Factors (APFs)[4].
Reusable Half or Full-Facepiece Respirator
Use with P100/FFP3 particulate filters. A proper fit test is required before use[4].
Disposable Respirators (e.g., N95)
Suitable for low-risk activities but not recommended as primary protection when handling highly potent compounds[4].
Hand Protection
Double Gloving
Wear two pairs of nitrile gloves. The outer pair should be changed immediately if contaminated or at regular intervals[4].
Body Protection
Disposable Coveralls
Materials like Tyvek® or microporous film are recommended to protect against chemical splashes and dust[4].
Dedicated Lab Coat
A disposable or professionally laundered lab coat should be worn over personal clothing[4].
Eye Protection
Chemical Splash Goggles or a Face Shield
Goggles should provide a complete seal around the eyes. A face shield can be worn over goggles for additional protection[4].
Foot Protection
Disposable Shoe Covers
Should be worn in the designated handling area and removed before exiting[4].
Engineering Controls
Whenever possible, engineering controls should be the primary method of exposure control.
Containment: The open handling of potent compound powders is strongly discouraged[5]. Use of containment solutions like barrier isolators (either rigid or flexible) or glove boxes is the preferred method for handling Brigatinib-d11, especially during powder transfer operations[5][6][7]. These systems provide a physical barrier between the operator and the compound.
Ventilation: All handling of Brigatinib-d11 should be performed in a well-ventilated area. A laboratory fume hood is a minimum requirement for handling solutions[8]. For powder manipulation, a containment system is more appropriate. Equipment for handling potent materials should ideally operate under negative pressure[5].
Operational and Disposal Plans
A clear, step-by-step plan for handling and disposal is crucial for safety and compliance.
Experimental Workflow for Safe Handling
The following diagram outlines the key steps for safely handling Brigatinib-d11 in a laboratory setting.
Caption: Workflow for the safe handling of Brigatinib-d11.
Detailed Methodologies
1. Preparation:
Designated Area: Before starting any work, designate a specific area for handling Brigatinib-d11, such as a certified chemical fume hood or, preferably, a containment isolator. Ensure the area is clean and uncluttered.
Personal Protective Equipment (PPE): Don all required PPE as outlined in the table above before entering the designated handling area.
2. Handling:
Weighing and Aliquoting: Whenever feasible, use a closed system for weighing and transferring Brigatinib-d11 powder to minimize the generation of dust[4]. If manual scooping is necessary, it should be done gently.
Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to prevent splashing. Keep containers covered as much as possible during the process[4].
3. Spill Management:
In the event of a spill, immediately alert others in the vicinity.
Evacuate the area if necessary and ensure adequate ventilation[2].
Use a pre-prepared chemical spill kit. For solid spills, gently cover with an absorbent material to avoid raising dust. For liquid spills, absorb with an inert material[2].
Work from the outside of the spill inward during cleanup.
All materials used for spill cleanup must be collected and disposed of as hazardous waste[4].
4. Decontamination and Cleanup:
Following the completion of work, thoroughly decontaminate all surfaces and equipment used with a validated cleaning agent, such as scrubbing with alcohol[2][4].
Remove PPE carefully in a designated doffing area to avoid self-contamination[4].
Wash hands and any potentially exposed skin thoroughly with soap and water after removing PPE[4].
5. Disposal Plan:
Waste Segregation: All waste contaminated with Brigatinib-d11, including disposable PPE, weighing papers, and cleaning materials, must be segregated from non-hazardous waste[2].
Containerization: Place all contaminated solid waste into a clearly labeled, sealed, and appropriate hazardous waste container[2].
Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the name "Brigatinib-d11"[2].
Disposal: Arrange for the collection and disposal of the hazardous waste by a licensed contractor, in accordance with all local, state, and federal regulations[1][2]. Avoid discharging into drains or the environment[1].
